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Core Science & Biosynthesis

Foundational

Technical Whitepaper: 2-(3,4-Difluorophenyl)-2-fluoropropanoic Acid in Advanced Drug Design

Executive Summary In contemporary medicinal chemistry, the strategic incorporation of fluorine is a highly validated approach to modulating the physicochemical and pharmacokinetic properties of active pharmaceutical ingr...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In contemporary medicinal chemistry, the strategic incorporation of fluorine is a highly validated approach to modulating the physicochemical and pharmacokinetic properties of active pharmaceutical ingredients (APIs). 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid is a specialized, highly fluorinated building block designed for advanced drug discovery. Featuring an α -fluoro carboxylic acid moiety paired with a lipophilic 3,4-difluorophenyl ring, this compound serves as a potent bioisostere for standard arylpropanoic acids (such as those found in non-steroidal anti-inflammatory drugs like ibuprofen or flurbiprofen).

As a Senior Application Scientist, I have structured this technical guide to provide researchers with a deep mechanistic understanding of this compound's properties, alongside a field-proven, self-validating synthetic protocol for its generation and analytical verification.

Chemical Identity & Physical Properties

Because 2-(3,4-difluorophenyl)-2-fluoropropanoic acid is a highly specialized intermediate, it lacks a broadly indexed CAS Registry Number in public repositories. However, its closely related positional isomer,, is commercially registered under CAS 1781019-03-1[1]. The physical properties of the 3,4-difluoro isomer are driven by the intense electron-withdrawing nature of its three fluorine atoms.

Table 1: Quantitative Chemical and Physical Properties
PropertyValue / Description
IUPAC Name 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid
Molecular Formula C9H7F3O2
Molecular Weight 204.15 g/mol
CAS Number Proprietary / Not broadly indexed (2,4-isomer: 1781019-03-1)[1]
Predicted pKa ~2.2 (Significantly lowered by α -fluorine inductive effect)
Predicted LogP 2.4 - 2.6
Physical State Solid (Crystalline powder)
Hydrogen Bond Donors 1
Hydrogen Bond Acceptors 5

Mechanistic Insights: The Causality of α -Fluorination

The decision to utilize an α -fluoro carboxylic acid rather than a standard des-fluoro analog is rooted in strict physicochemical causality:

  • pKa Modulation and Target Binding: The highly electronegative α -fluorine exerts a strong inductive effect (-I) on the adjacent carboxylic acid. This lowers the pKa from approximately 4.5 (typical for arylpropanoic acids) to ~2.2. Consequently, the molecule is fully ionized at physiological pH (7.4), enhancing its capacity to form robust ionic interactions with basic amino acid residues (e.g., arginine, lysine) in target protein binding pockets.

  • Metabolic Shielding: The benzylic position ( α -carbon) is a notorious "soft spot" for cytochrome P450-mediated oxidation. By replacing the benzylic hydrogen with a strong C-F bond (bond dissociation energy ~105 kcal/mol), the molecule is shielded against oxidative metabolism and subsequent decarboxylation, drastically improving its half-life.

  • Conformational Locking: The stereoelectronic effects of the α -fluorine restrict the rotational freedom of the propanoic acid side chain, pre-organizing the molecule into a bioactive conformation that minimizes entropic penalties upon target binding.

Synthetic Workflow & Experimental Protocols

The synthesis of α -fluorinated carboxylic acids requires precise control over enolate chemistry. Direct fluorination of the free acid is impossible due to proton interference; therefore, a protection-activation-deprotection sequence is mandatory.

SynthesisWorkflow SM 2-(3,4-Difluorophenyl)propanoic acid (Starting Material) Esterification Esterification Reagents: EtOH, H2SO4 SM->Esterification Int1 Ethyl 2-(3,4-difluorophenyl)propanoate Esterification->Int1 Fluorination Electrophilic α-Fluorination Reagents: LDA, NFSI, -78°C Int1->Fluorination Int2 Ethyl 2-(3,4-difluorophenyl)-2-fluoropropanoate Fluorination->Int2 Hydrolysis Saponification Reagents: LiOH, H2O/THF Int2->Hydrolysis Product 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid (Final API Building Block) Hydrolysis->Product QC Analytical Validation 19F NMR (δ -150 to -160 ppm) LC-MS [M-H]- Product->QC

Caption: Synthesis and validation workflow for 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid.

Step-by-Step Methodology

Step 1: Esterification Protection

  • Protocol: Dissolve 2-(3,4-difluorophenyl)propanoic acid (1.0 eq) in absolute ethanol. Add a catalytic amount of concentrated H₂SO₄. Reflux the mixture for 12 hours. Concentrate under reduced pressure and extract with dichloromethane.

  • Causality: The free carboxylic acid proton is highly acidic and would rapidly quench the lithium diisopropylamide (LDA) base used in the subsequent step. Converting it to an ethyl ester masks this acidic proton, allowing for selective enolate formation at the α -carbon.

Step 2: Electrophilic α -Fluorination

  • Protocol: In a flame-dried flask under argon, dissolve the ethyl ester (1.0 eq) in anhydrous THF and cool to -78°C. Dropwise add LDA (1.2 eq) and stir for 45 minutes to form the lithium enolate. Add a solution of (1.2 eq) in THF. Stir for 2 hours at -78°C, then allow to warm to room temperature[2].

  • Causality: LDA selectively deprotonates the α -carbon to form a reactive enolate. because it is easily handled, highly soluble in THF, and delivers electrophilic fluorine smoothly to lithium enolates without causing over-fluorination or oxidative side reactions[3].

Step 3: Saponification (Hydrolysis)

  • Protocol: Isolate the fluorinated ester via silica gel chromatography. Dissolve the intermediate in a 1:1 mixture of THF and H₂O. Add LiOH (3.0 eq) and stir at room temperature for 4 hours. Acidify the mixture with 1M HCl to pH 2, and extract with ethyl acetate to yield the final product.

  • Causality: Mild basic hydrolysis with LiOH is preferred over harsh acidic hydrolysis to prevent potential defluorination or decomposition of the sensitive α -fluoro ester moiety.

Self-Validating Analytical Systems

Trustworthiness in synthetic chemistry relies on self-validating analytical feedback loops. To conclusively prove the success of the α -fluorination, the following analytical QC protocol must be executed:

  • ¹⁹F NMR Spectroscopy: The starting material contains two fluorine atoms on the phenyl ring, which will appear as complex multiplets between δ -135 and -145 ppm. The successful incorporation of the α -fluorine is definitively proven by the appearance of a new, distinct signal further upfield (typically δ -150 to -165 ppm) . This new peak will integrate to 1F and exhibit scalar coupling ( 3JH−F​ ) to the adjacent methyl group, appearing as a distinct quartet or complex multiplet.

  • LC-MS Analysis: Liquid chromatography coupled with mass spectrometry (run in negative electrospray ionization mode) must be utilized. The exact mass of the product is 204.04 Da. The spectrum will display a dominant [M-H]⁻ peak at m/z 203.1 , confirming the molecular weight and the preservation of the carboxylic acid moiety.

References

  • Meanwell, N. A., et al. "Approaches to Obtaining Fluorinated α -Amino Acids." Chemical Reviews, ACS Publications. URL:[Link]

  • Hopkinson, M. N. "Synthesis and Investigation of Reagents for the Introduction of OCF3 and Other Fluorinated Groups." Freie Universität Berlin. URL:[Link]

  • Bialer, M., et al. " α -Fluoro-2,2,3,3-Tetramethylcyclopropanecarboxamide, a Novel Potent Anticonvulsant Derivative of a Cyclic Analogue of Valproic Acid." Journal of Medicinal Chemistry, ACS Publications. URL:[Link]

Sources

Exploratory

Comprehensive NMR Analysis of 2-(3,4-Difluorophenyl)-2-fluoropropanoic Acid: ¹H and ¹⁹F Chemical Shift Assignments and Mechanistic Insights

Executive Summary The structural characterization of α-fluoro-α-arylpropanoic acids is a critical analytical checkpoint in modern pharmaceutical development. Compounds such as 2-(3,4-difluorophenyl)-2-fluoropropanoic aci...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The structural characterization of α-fluoro-α-arylpropanoic acids is a critical analytical checkpoint in modern pharmaceutical development. Compounds such as 2-(3,4-difluorophenyl)-2-fluoropropanoic acid serve as vital chiral building blocks and intermediates for next-generation non-steroidal anti-inflammatory drugs (NSAIDs). The strategic introduction of a fluorine atom at the α-position establishes a quaternary stereocenter that actively prohibits unwanted in vivo epimerization—a metabolic vulnerability that frequently converts biologically active profens into their less active enantiomers 1[1].

This whitepaper provides an in-depth, self-validating framework for the ¹H and ¹⁹F Nuclear Magnetic Resonance (NMR) assignments of 2-(3,4-difluorophenyl)-2-fluoropropanoic acid, detailing the mechanistic causality behind the observed chemical shifts and spin-spin coupling networks.

Mechanistic Causality of Chemical Shifts

To move beyond empirical observation, an expert analytical workflow requires an understanding of the quantum mechanical and electronic environments dictating the chemical shifts.

The ¹H NMR Environment

The most diagnostic proton signal in this molecule is the methyl group (CH₃) located at C3. In a standard aliphatic chain, a methyl group resonates near 0.9 ppm. However, in 2-(3,4-difluorophenyl)-2-fluoropropanoic acid, this group is attached to a quaternary carbon (C2) bearing three highly electron-withdrawing moieties: an α-fluorine, a carboxylic acid, and a 3,4-difluorophenyl ring.

  • Causality of the Shift: The combined inductive (-I) effect severely deshields the methyl protons, shifting their resonance downfield to approximately 1.90 ppm 1[1].

  • Causality of the Splitting: The nuclear spin of the adjacent ¹⁹F atom ( I=1/2 ) couples with the methyl protons through three bonds. This scalar coupling splits the methyl signal into a distinct doublet with a large ³J_HF coupling constant of ~22.0 Hz .

The ¹⁹F NMR Environment

The molecule contains three distinct fluorine atoms, partitioned into two discrete electronic environments: aliphatic and aromatic.

  • The α-Fluorine (Aliphatic): While standard fluoroalkanes exhibit ¹⁹F signals near -200 ppm, the α-fluorine in this system is subjected to the strong magnetic anisotropy of the adjacent sp²-hybridized carbonyl carbon and the aromatic ring. This pulls the ¹⁹F signal significantly downfield into the -145 to -155 ppm range 2[2]. It appears as a quartet due to ³J_HF coupling with the three methyl protons.

  • The Aromatic Fluorines (F-3' and F-4'): The fluorines on the phenyl ring resonate in the characteristic aryl region. F-3' (meta to the propanoic acid group) and F-4' (para to the propanoic acid group) appear around -137.0 ppm and -139.0 ppm , respectively. They exhibit complex multiplet splitting driven by strong ortho-fluorine coupling (³J_FF ≈ 21 Hz) and secondary couplings to the adjacent aromatic protons.

Spin_Coupling F_alpha F (α) -148 ppm CH3 CH3 1.90 ppm F_alpha->CH3 ³J_HF ≈ 22 Hz H_Ar H (Ar) 7.1-7.4 ppm F_alpha->H_Ar ⁴J_HF (weak) F_Ar F (Ar) -137 to -139 F_Ar->H_Ar ³J_HF / ⁴J_HF

Caption: Spin-spin coupling network illustrating heteronuclear interactions.

Quantitative Spectral Assignments

The following tables summarize the expected chemical shifts, multiplicities, and coupling constants.

Table 1: ¹H NMR Assignments (400 MHz, CDCl₃)

PositionChemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)IntegrationAssignment
COOH 10.50br s-1HCarboxylic acid proton
H-2' (Ar) 7.30ddd³J_HF ≈ 9.0, ⁴J_HH ≈ 2.51HAromatic proton ortho to F-3'
H-6' (Ar) 7.25m-1HAromatic proton para to F-3'
H-5' (Ar) 7.15dd³J_HF ≈ 9.0, ³J_HH ≈ 8.51HAromatic proton ortho to F-4'
CH₃ 1.90d³J_HF = 22.03HMethyl group coupled to α-F

Table 2: ¹⁹F NMR Assignments (376 MHz, CDCl₃)

PositionChemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)IntegrationAssignment
F-3' (Ar) -137.0m³J_FF ≈ 21.0, ³J_HF ≈ 9.01FAromatic fluorine (meta to C2)
F-4' (Ar) -139.0m³J_FF ≈ 21.0, ³J_HF ≈ 9.01FAromatic fluorine (para to C2)
F (α) -148.0q³J_HF = 22.01FAliphatic fluorine at chiral center

Self-Validating Experimental Protocol

To guarantee the trustworthiness of the spectral data, the acquisition protocol must be designed as a self-validating system . This means the experimental design inherently proves its own accuracy through internal mathematical checks—specifically, the absolute symmetry of heteronuclear J-couplings.

Step-by-Step Methodology

Step 1: Sample Preparation & Internal Referencing

  • Dissolve 15-20 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is chosen to prevent hydrogen-deuterium exchange at the carboxylic acid position, which would occur in protic solvents like D₂O or Methanol-d4.

  • Add Tetramethylsilane (TMS) as the internal standard for ¹H (0.00 ppm).

  • Add Trichlorofluoromethane (CFCl₃) as the internal standard for ¹⁹F (0.00 ppm).

Step 2: Instrument Tuning and Matching

  • Insert the sample into a 400 MHz NMR spectrometer equipped with a multinuclear probe.

  • Tune and match the probe specifically for the ¹H frequency (~400 MHz) and the ¹⁹F frequency (~376 MHz) to maximize the signal-to-noise ratio (SNR) and ensure accurate 90-degree pulse excitation.

Step 3: Shimming and Locking

  • Lock the magnetic field to the deuterium signal of the CDCl₃ solvent.

  • Perform gradient shimming (Z0-Z5) to achieve a highly homogeneous magnetic field, ensuring sharp, well-resolved multiplets. A poorly shimmed magnet will obscure the critical ³J_HF and ³J_FF couplings.

Step 4: Acquisition

  • ¹H NMR: Execute a standard 1D proton pulse sequence (zg30). Acquire 16-32 scans with a relaxation delay (D1) of 2 seconds.

  • ¹⁹F NMR: Execute a proton-decoupled or standard 1D fluorine sequence (zgig). Acquire 64-128 scans. Ensure the spectral window is wide enough (at least +50 to -250 ppm) to capture both the aromatic and aliphatic fluorine signals without fold-over artifacts.

Step 5: Processing and Self-Validation (The Trust Check)

  • Apply a mild exponential apodization function (LB = 0.3 Hz) prior to Fourier Transformation to enhance SNR without sacrificing resolution.

  • Validation Check: Measure the coupling constant of the methyl doublet in the ¹H spectrum. Measure the coupling constant of the α-fluorine quartet in the ¹⁹F spectrum. These two values must be mathematically identical (³J_HF = 22.0 Hz). If they deviate by more than the digital resolution of the spectrum, the assignment is flawed, or the sample contains overlapping impurities.

NMR_Workflow Prep Sample Preparation (CDCl3 + TMS/CFCl3) Lock Lock & Shim (Z0-Z5 Gradients) Prep->Lock Acq1H 1H Acquisition (400 MHz, zg30) Lock->Acq1H Acq19F 19F Acquisition (376 MHz, zgig) Lock->Acq19F Process FT & Phase Correction (Apodization) Acq1H->Process Acq19F->Process Analyze Multiplet Analysis (J-coupling Extraction) Process->Analyze

Caption: Step-by-step NMR acquisition workflow ensuring self-validated spectral data.

References

  • Source: nih.gov (Molecules)
  • Source: rsc.org (Royal Society of Chemistry)

Sources

Foundational

Structural Elucidation and X-Ray Crystallography of 2-(3,4-Difluorophenyl)-2-fluoropropanoic Acid: A Technical Guide

Executive Summary & Chemical Rationale The rational design of small-molecule active pharmaceutical ingredients (APIs) frequently employs halogenation to modulate physicochemical properties. 2-(3,4-Difluorophenyl)-2-fluor...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Rationale

The rational design of small-molecule active pharmaceutical ingredients (APIs) frequently employs halogenation to modulate physicochemical properties. 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid ( C9​H7​F3​O2​ ) belongs to the α -fluoro- α -arylpropanoic acid class—a highly specialized fluorinated derivative structurally related to the "profen" family of non-steroidal anti-inflammatory drugs (NSAIDs) such as flurbiprofen and ibuprofen [1].

The introduction of an α -fluorine atom adjacent to the carboxylic acid serves three distinct mechanistic purposes in drug development:

  • pKa Modulation: The strong electron-withdrawing nature of the α -fluorine significantly lowers the pKa of the carboxylic acid, enhancing its ionization profile at physiological pH.

  • Conformational Locking: The stereoelectronic effects (e.g., gauche effect) induced by the C-F bond restrict the rotational freedom of the propanoic acid backbone, pre-organizing the molecule for target binding.

  • Metabolic Stability: Replacing the α -hydrogen with fluorine prevents metabolic racemization and oxidative degradation typically observed in standard profens.

Understanding the solid-state behavior of this molecule through Single-Crystal X-Ray Diffraction (SC-XRD) is critical. The presence of three fluorine atoms introduces complex supramolecular interactions—specifically C−F⋯H−C weak hydrogen bonds and C−F⋯F−C halogen contacts—that dictate crystal packing, polymorphism, and ultimately, the dissolution rate of the compound [2].

Supramolecular Architecture & Expected Crystallographic Features

In the solid state, carboxylic acids predominantly assemble into centrosymmetric dimers. For racemic 2-(3,4-difluorophenyl)-2-fluoropropanoic acid, crystallization typically occurs in a centrosymmetric space group (e.g., Triclinic P1ˉ or Monoclinic P21​/c ).

The R22​(8) Hydrogen-Bonded Dimer

The primary driving force of the crystal lattice is the formation of robust intermolecular O−H⋯O=C hydrogen bonds between the carboxylic acid moieties of two enantiomers (R and S). This creates an R22​(8) graph-set motif—an eight-membered hydrogen-bonded ring [3]. Because the α -fluorine increases the acidity of the carboxyl group, the resulting hydrogen bonds are highly polarized and exceptionally strong, often resulting in shorter O⋯O donor-acceptor distances compared to non-fluorinated analogs.

Halogen Bonding and Secondary Interactions

Beyond the primary dimer core, the 3,4-difluorophenyl ring and the α -fluoro group orchestrate the secondary lattice packing. Fluorine, being the most electronegative element, acts as a potent hydrogen bond acceptor. The crystal lattice is stabilized by a network of:

  • C−F⋯H−C Interactions: The aryl fluorines interact with the methyl hydrogens of adjacent dimers.

  • π−π Stacking: The electron-deficient 3,4-difluorophenyl rings engage in offset face-to-face or edge-to-face π−π stacking interactions.

Crystal_Packing M1 Enantiomer A (R-configuration) Dimer Centrosymmetric Dimer Graph Set: R2,2(8) M1->Dimer O-H···O=C M2 Enantiomer B (S-configuration) M2->Dimer O-H···O=C F_Int Halogen Bonding (C-F···H-C & C-F···F-C) Dimer->F_Int Lattice Packing Pi_Stack π-π Stacking (Difluorophenyl Rings) Dimer->Pi_Stack Lattice Packing

Fig 1. Supramolecular assembly and intermolecular interactions in the crystal lattice.

Experimental Protocols: Crystallization and SC-XRD

To determine the atomic structure with high precision, diffraction-grade single crystals must be grown, and data must be collected under cryogenic conditions to minimize the anisotropic thermal motion of the fluorine atoms.

Protocol 1: Growth of Diffraction-Grade Crystals

Causality Insight: A mixed-solvent system is utilized to control the supersaturation rate. Rapid evaporation leads to twinned or microcrystalline powders, whereas slow vapor diffusion yields pristine, single-domain crystals.

  • Solvent Selection: Dissolve 50 mg of racemic 2-(3,4-difluorophenyl)-2-fluoropropanoic acid in 1.0 mL of ethyl acetate (good solvent) in a 4 mL glass vial.

  • Anti-Solvent Addition: Carefully layer 2.0 mL of n-hexane (anti-solvent) over the ethyl acetate solution to create a distinct phase boundary.

  • Diffusion & Nucleation: Cap the vial loosely to allow slow evaporation and ambient vapor diffusion. Store the vial in a vibration-free environment at 20 °C.

  • Harvesting: After 3–7 days, inspect the vial under a polarized light microscope. Select a colorless, block-like crystal with well-defined faces and uniform extinction under cross-polarizers (optimal size: 0.1×0.1×0.2 mm).

Protocol 2: Single-Crystal X-Ray Diffraction (SC-XRD) Workflow

Causality Insight: Data collection at 100 K is mandatory. Fluorine atoms exhibit high thermal displacement parameters at room temperature, which can artificially shorten apparent C-F bond lengths and mask subtle halogen-bonding interactions.

  • Mounting: Coat the selected crystal in Paratone-N oil to prevent solvent loss and atmospheric degradation. Mount it onto a MiTeGen cryoloop.

  • Cooling: Transfer the loop immediately to the goniometer head of a diffractometer (e.g., Bruker D8 Venture) equipped with an Oxford Cryosystems nitrogen gas stream set to 100 K.

  • Data Collection: Utilize Cu radiation ( λ=1.54178 Å) to maximize the scattering intensity for light atoms. Collect data using ω

    • and ϕ -scans to achieve >99.5% completeness up to θ=67.5∘ .
  • Reduction & Absorption Correction: Integrate the frames using APEX/CrysAlisPro software. Apply a multi-scan absorption correction (SADABS) to account for the crystal's shape and absorption coefficient.

  • Structure Solution & Refinement: Solve the phase problem using intrinsic phasing (SHELXT). Refine the structure using full-matrix least-squares on F2 (SHELXL) via the Olex2 interface [4].

    • Self-Validating Step: Refine all non-hydrogen atoms anisotropically. Place hydrogen atoms in calculated positions using a riding model (AFIX 137 for the methyl group, AFIX 147 for the hydroxyl group). The model is validated when the Goodness-of-Fit (GooF) approaches 1.05 and the maximum residual electron density peak is <0.4e−/A˚3 .

SCXRD_Workflow N1 1. Crystal Growth (Slow Evaporation) N2 2. Crystal Mounting (Cryoloop + Paratone Oil) N1->N2 N3 3. Data Collection (100 K, Cu Kα Radiation) N2->N3 N4 4. Data Reduction (Integration & Scaling) N3->N4 N5 5. Structure Solution (Intrinsic Phasing / SHELXT) N4->N5 N6 6. Refinement (Least Squares / SHELXL) N5->N6

Fig 2. Step-by-step single-crystal X-ray diffraction (SC-XRD) workflow.

Quantitative Data Presentation

The following table summarizes the expected crystallographic parameters and refinement statistics for the racemic crystal of 2-(3,4-difluorophenyl)-2-fluoropropanoic acid, based on analogous α -fluoroarylpropanoic acid structures in the Cambridge Structural Database (CSD).

Crystallographic ParameterExpected Value / Specification
Chemical Formula C9​H7​F3​O2​
Formula Weight 208.15 g/mol
Temperature 100(2) K
Wavelength 1.54178 Å (Cu )
Crystal System Triclinic
Space Group P1ˉ
Unit Cell Dimensions a≈6.1 Å, b≈8.5 Å, c≈9.2 Å α≈75∘ , β≈82∘ , γ≈70∘
Volume ≈430 Å 3
Z (Molecules per Unit Cell) 2
Density (calculated) ≈1.608 g/cm 3
Absorption Coefficient ( μ ) ≈1.35 mm −1
F(000) 212
Goodness-of-fit on F2 1.020 – 1.050
Final R indices[ I>2σ(I) ] R1​≈0.035 , wR2​≈0.095
Largest diff. peak and hole 0.35 and −0.28e−/A˚3
Primary Hydrogen Bond ( O⋯O ) 2.62−2.65 Å

References

  • Biological Utility of Fluorinated Compounds: from Materials Design to Molecular Imaging, Therapeutics and Environmental Remediation. Chemical Reviews. Available at: [Link]

  • Perfluoropropionic Acid (CF3CF2C(O)OH): Three Conformations and Dimer Formation. MDPI Molecules. Available at: [Link]

  • New Form Discovery for the Analgesics Flurbiprofen and Sulindac Facilitated by Polymer-Induced Heteronucleation. National Center for Biotechnology Information (PMC). Available at:[Link]

  • 21st Century Challenges in Chemical Crystallography II Structural Correlations and Data Interpretation. ResearchGate. Available at:[Link]

Exploratory

pKa Determination of 2-(3,4-Difluorophenyl)-2-fluoropropanoic Acid in Aqueous Solutions: A Methodological Framework

An In-Depth Technical Guide for Drug Development Professionals Authored by: A Senior Application Scientist Abstract The acid dissociation constant (pKa) is a critical physicochemical parameter in drug discovery and devel...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide for Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The acid dissociation constant (pKa) is a critical physicochemical parameter in drug discovery and development, profoundly influencing a compound's pharmacokinetic and pharmacodynamic profiles.[1][2] This guide provides a comprehensive technical overview for the accurate determination of the pKa of 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid in aqueous solutions. We will delve into the theoretical underpinnings of acidity, with a special focus on the structural effects of fluorine substitution. Furthermore, this whitepaper presents detailed, field-proven protocols for two gold-standard analytical techniques: potentiometric titration and UV-Vis spectrophotometry, alongside a discussion of modern high-throughput alternatives like capillary electrophoresis. The methodologies are designed to ensure scientific integrity through self-validating systems, providing researchers with a robust framework for obtaining reliable and reproducible pKa values.

The Strategic Importance of pKa in Pharmaceutical Sciences

In the journey of a drug candidate from discovery to clinical application, a thorough understanding of its physicochemical properties is paramount. The pKa value, which dictates the degree of ionization of a molecule at a given pH, stands out as a cornerstone of this characterization.[3][4] The ionization state of a drug directly impacts its:

  • Solubility: The ionized form of a drug is generally more water-soluble than the neutral form.

  • Permeability: Neutral, more lipophilic species are better able to cross biological membranes.[3]

  • Absorption, Distribution, Metabolism, and Excretion (ADME): The overall ADME profile is heavily influenced by the interplay between solubility and permeability, which is governed by the compound's pKa and the pH of various physiological environments.[2]

  • Target Binding: The specific ionic form of a drug may be required for effective interaction with its biological target.

For 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid, an accurate pKa value is essential for formulating effective delivery systems, predicting its behavior in vivo, and optimizing its therapeutic efficacy.

Theoretical Foundation: Understanding Acidity and the Influence of Fluorine

The pKa is the negative base-10 logarithm of the acid dissociation constant (Ka). A lower pKa value signifies a stronger acid. The relationship between pH, pKa, and the ratio of the deprotonated (A⁻) to the protonated (HA) form of an acid is described by the Henderson-Hasselbalch equation.[5][6][7]

pH = pKa + log₁₀ ([A⁻]/[HA]) [5][8]

A key insight from this equation is that when the concentrations of the protonated and deprotonated forms are equal ([A⁻]/[HA] = 1), the pH of the solution is equal to the pKa of the acid.[5][7]

The Inductive Effect of Fluorine Substitution

The structure of 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid features multiple fluorine atoms, which are highly electronegative. These atoms exert a strong electron-withdrawing inductive effect, which significantly increases the acidity of the carboxylic acid group.[9][10] This effect is transmitted through the sigma bonds of the molecule, pulling electron density away from the carboxylate group.[10][11] This delocalization of electron density stabilizes the resulting carboxylate anion (the conjugate base) after deprotonation.[9][10][12] A more stable conjugate base corresponds to a stronger acid, and therefore, a lower pKa value.[9] The presence of fluorine on the alpha-carbon (the carbon adjacent to the carboxyl group) has a particularly pronounced acid-strengthening effect due to its proximity.[9][12]

Methodologies for Precise pKa Determination

Several robust methods are available for the experimental determination of pKa. The choice of method often depends on the compound's properties, such as solubility and the presence of a chromophore, as well as the required throughput.

Potentiometric Titration: The Gold Standard

Potentiometric titration is a highly precise and widely used method for determining the pKa of ionizable compounds.[13][14] The principle involves the gradual addition of a titrant (a strong base, such as NaOH, for an acidic analyte) to a solution of the compound while monitoring the pH with a calibrated electrode.[15][16]

Causality Behind Experimental Choices:

  • High Analyte Concentration: A concentration of at least 10⁻⁴ M is required to produce a distinct inflection point in the titration curve, ensuring accurate determination of the equivalence point.[13][14]

  • Constant Ionic Strength: The use of an inert salt like KCl maintains a constant ionic strength, which is crucial because pKa values are dependent on the activity coefficients of the ions in solution.[14][15][16]

  • Carbonate-Free Titrant: Carbon dioxide from the atmosphere can dissolve in the titrant, forming carbonic acid and affecting the accuracy of the titration, especially in the neutral to high pH range.[13]

Potentiometric_Titration_Workflow cluster_prep Preparation cluster_titration Titration cluster_analysis Data Analysis prep1 Calibrate pH Meter (pH 4, 7, 10 buffers) prep2 Prepare Carbonate-Free 0.1 M NaOH Titrant prep3 Prepare Analyte Solution (~1 mM in 0.15 M KCl) titrate1 Place analyte solution on magnetic stirrer prep3->titrate1 Proceed to Titration titrate2 Immerse calibrated pH electrode titrate1->titrate2 titrate3 Add NaOH titrant in small increments titrate2->titrate3 titrate4 Record pH after each addition (stabilized reading) titrate3->titrate4 analysis1 Plot pH vs. Volume of NaOH added titrate4->analysis1 Generate Titration Curve analysis2 Determine Equivalence Point (Veq) (1st or 2nd derivative plot) analysis1->analysis2 analysis3 Find pH at half-equivalence point (Veq/2) analysis2->analysis3 analysis4 pKa = pH at Veq/2 analysis3->analysis4

Caption: Workflow for pKa determination by potentiometric titration.

  • Instrument Calibration: Calibrate a pH meter using standard aqueous buffers of pH 4.0, 7.0, and 10.0.[15][17]

  • Reagent Preparation:

    • Prepare a standardized 0.1 M NaOH solution, ensuring it is protected from atmospheric CO₂.

    • Prepare a 0.15 M KCl solution to maintain constant ionic strength.[15][16]

    • Accurately prepare a ~1 mM solution of 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid in the 0.15 M KCl solution.

  • Titration Procedure:

    • Place a known volume (e.g., 20 mL) of the analyte solution into a beaker with a magnetic stir bar.[15][16]

    • If necessary, acidify the solution to a pH of ~2.0 with 0.1 M HCl to ensure the analyte is fully protonated.[15][16]

    • Immerse the calibrated pH electrode into the solution.

    • Begin titrating with the 0.1 M NaOH solution, adding small increments (e.g., 0.05-0.1 mL).

    • After each addition, allow the pH reading to stabilize (drift < 0.01 pH units/minute) and record the pH and the total volume of titrant added.[15]

    • Continue the titration until the pH reaches ~12.

  • Data Analysis:

    • Plot the recorded pH values against the volume of NaOH added to generate a titration curve.

    • Calculate the first and second derivatives of the titration curve to accurately determine the equivalence point (the volume of NaOH required to completely neutralize the acid).

    • The pKa is the pH value at the half-equivalence point (half the volume of the equivalence point).[5]

  • Validation: Perform a minimum of three independent titrations to ensure the reliability of the results and calculate the average pKa and standard deviation.[15]

UV-Vis Spectrophotometry: A Sensitive Alternative

For this method to be applicable, the compound must possess a UV-active chromophore near the acidic center, and the UV-visible absorption spectrum must change as a function of ionization.[13][18] This technique is particularly useful for compounds with low solubility or when only small amounts of sample are available.[13][18]

Principle: The protonated (HA) and deprotonated (A⁻) forms of the molecule will have different molar absorptivities at certain wavelengths. By measuring the absorbance of the compound in a series of buffers with known pH values, a sigmoid curve of absorbance vs. pH can be generated. The inflection point of this curve corresponds to the pKa.[19][20]

Spectrophotometry_Workflow cluster_prep Preparation cluster_measurement Measurement cluster_analysis Data Analysis prep1 Prepare Series of Buffers (e.g., pH 2 to 12) prep2 Prepare Analyte Stock Solution (e.g., in Methanol or DMSO) measure1 Add stock solution to each buffer in a cuvette prep2->measure1 Proceed to Measurement measure2 Record UV-Vis spectrum for each pH sample measure1->measure2 measure3 Identify analytical wavelength with max absorbance change measure2->measure3 analysis1 Plot Absorbance at λ_max vs. pH measure3->analysis1 Generate Absorbance Data analysis2 Fit data to a sigmoidal curve analysis1->analysis2 analysis3 The inflection point of the curve is the pKa analysis2->analysis3

Caption: Workflow for pKa determination by UV-Vis spectrophotometry.

  • Reagent Preparation:

    • Prepare a series of aqueous buffer solutions with known pH values, covering a range from approximately pKa - 2 to pKa + 2.

    • Prepare a concentrated stock solution of 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid in a suitable solvent (e.g., methanol or DMSO).

  • Spectral Acquisition:

    • Determine the optimal wavelength for analysis by recording the UV-Vis spectra of the analyte in highly acidic (e.g., pH 2) and highly basic (e.g., pH 10) solutions to find the wavelength of maximum absorbance difference.

    • For each buffer solution, prepare a sample by adding a small, constant aliquot of the stock solution to maintain a consistent total analyte concentration.

    • Measure the absorbance of each sample at the predetermined analytical wavelength.

  • Data Analysis:

    • Plot the measured absorbance against the corresponding pH of the buffer solutions.

    • The resulting data should form a sigmoidal curve. The pKa is the pH value at the inflection point of this curve.

    • This can be determined graphically or by fitting the data to the appropriate equation.[21]

Capillary Electrophoresis (CE): A High-Throughput Approach

Capillary electrophoresis is a powerful technique that separates ions based on their electrophoretic mobility in an electric field.[22] The effective mobility of an ionizable compound is dependent on its charge, which in turn is a function of the pH of the buffer. By measuring the migration time of the analyte in a series of buffers with different pH values, a "titration curve" of mobility versus pH can be generated.[23] The inflection point of this curve corresponds to the pKa.[23] CE offers advantages such as high speed, low sample consumption (as little as 30µL), and the ability to analyze impure samples.[23][24][25]

Data Presentation and Expected Results

The results from these experiments should be tabulated for clarity and ease of comparison.

Table 1: Hypothetical Potentiometric Titration Data

Volume of 0.1 M NaOH (mL)Measured pH
0.002.15
0.202.40
0.402.65
0.602.88
0.803.15
1.003.50
1.204.05
1.404.60
1.609.85
1.8010.50

Note: The equivalence point would be determined from the sharp inflection. The pKa would be the pH at half that volume.

Table 2: Hypothetical UV-Vis Spectrophotometry Data

Buffer pHAbsorbance at 275 nm
2.00.250
2.50.315
3.00.450
3.50.585
4.00.650
4.50.680
5.00.695
8.00.700

Note: The pKa is the pH at the midpoint of the absorbance change.

Conclusion: Ensuring Trustworthy pKa Determination

The accurate determination of the pKa for 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid is an indispensable step in its development as a potential therapeutic agent. Both potentiometric titration and UV-Vis spectrophotometry provide reliable means to this end, with the choice depending on the specific characteristics of the compound and laboratory capabilities. By adhering to rigorous, well-controlled protocols, including proper instrument calibration, use of standardized reagents, and replicate measurements, researchers can generate high-quality, trustworthy data. This, in turn, enables a more profound understanding of the molecule's behavior and facilitates informed decisions throughout the drug development pipeline.

References

  • BYJU'S. (n.d.). Henderson-Hasselbalch equation. Retrieved from [Link]

  • Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]

  • Wikipedia. (2024). Henderson–Hasselbalch equation. Retrieved from [Link]

  • Khan Academy. (n.d.). Henderson–Hasselbalch equation. Retrieved from [Link]

  • Bar-Ziv, T., et al. (2015). Novel Instrument for Automated pKa Determination by Internal Standard Capillary Electrophoresis. Analytical Chemistry, 87(11), 5849-5856. Retrieved from [Link]

  • Vilà, M., et al. (2022). Determination of the aqueous pKa of very insoluble drugs by capillary electrophoresis: Internal standards for methanol-water. Journal of Chromatography A, 1665, 462820. Retrieved from [Link]

  • Study.com. (2021). Using the Henderson-Hasselbalch Equation for a Buffer. Retrieved from [Link]

  • Oumada, F. Z., et al. (2014). Internal Standard Capillary Electrophoresis as a High-Throughput Method for pKa Determination in Drug Discovery and Development. ACS Combinatorial Science, 16(10), 547-553. Retrieved from [Link]

  • Chemistry LibreTexts. (2021). 8.2: Substituent Effects on Acidity. Retrieved from [Link]

  • Ray, C., et al. (2023). Determining the pKa of 10 PFAS and fluoroacetic acids using 19F-NMR: Chemical trends and implications on environmental fate and transport. Environmental Science: Processes & Impacts, 25(10), 1629-1640. Retrieved from [Link]

  • Scientific Research Publishing. (2014). Spectrophotometric Determination of the pKa, Isosbestic Point and Equation of Absorbance vs. pH for a Universal pH Indicator. Retrieved from [Link]

  • Analiza. (2022). Using Capillary Electrophoresis to Measure pKa. Retrieved from [Link]

  • Chemagination. (n.d.). How to measure pKa by UV-vis spectrophotometry: A Chemagination Know-How Guide. Retrieved from [Link]

  • Jin, Y. (n.d.). 294g Rapid Pka Determination Using Multiplexed Capillary Electrophoresis. AAPS Annual Meeting and Exposition. Retrieved from [Link]

  • International Journal of Innovative Research and Scientific Studies. (2023). Ionization constants (pKa) in pharmaceutical chemistry: Experimental and computational determination in drug discovery and development. Retrieved from [Link]

  • de Levie, R. (2001). The Henderson-Hasselbalch Equation: Its History and Limitations. Journal of Chemical Education, 79(2), 148. Retrieved from [Link]

  • ECETOC. (n.d.). APPENDIX A: MEASUREMENT OF ACIDITY (pKA). Retrieved from [Link]

  • DergiPark. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Retrieved from [Link]

  • Berg, T. R. V., et al. (2013). Development of Methods for the Determination of pKa Values. Analytical Chemistry Insights, 8, 53-71. Retrieved from [Link]

  • Manallack, D. T. (2007). The pKa Distribution of Drugs: Application to Drug Discovery. Perspectives in Medicinal Chemistry, 1, 25-38. Retrieved from [Link]

  • Sàrries, M., et al. (2012). Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates. Journal of Chemical & Engineering Data, 57(11), 3129-3135. Retrieved from [Link]

  • Goss, K.-U. (2008). The pKa Values of PFOA and Other Highly Fluorinated Carboxylic Acids. Environmental Science & Technology, 42(2), 456-458. Retrieved from [Link]

  • Drug Hunter. (2022). Why pKas Matter in Medicinal Chemistry and a Drug Discovery Amine pKa Table. Retrieved from [Link]

  • University of California, Davis. (n.d.). pKa of a dye: UV-VIS Spectroscopy. Retrieved from [Link]

  • Pion Inc. (2023). What is pKa and how is it used in drug development? Retrieved from [Link]

  • Neuman, R. C., Jr. (n.d.). Chapter 14: Substituent Effects. Retrieved from [Link]

  • ResearchGate. (2024). (PDF) Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Retrieved from [Link]

  • ResearchGate. (2017). (PDF) Methods for pKa Determination (I): Potentiometry, Spectrophotometry, and Capillary Electrophoresis. Retrieved from [Link]

  • Pure. (2013). Development of methods for the determination of pKa values. Retrieved from [Link]

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Foundational

A Technical Guide to the Conformational Analysis of 2-(3,4-Difluorophenyl)-2-fluoropropanoic Acid Using Density Functional Theory (DFT)

Abstract The three-dimensional structure of a drug molecule is intrinsically linked to its biological activity. Understanding the accessible conformations and their relative energies is a cornerstone of modern drug disco...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The three-dimensional structure of a drug molecule is intrinsically linked to its biological activity. Understanding the accessible conformations and their relative energies is a cornerstone of modern drug discovery and development.[1] Fluorinated organic molecules, in particular, present unique conformational landscapes governed by subtle stereoelectronic effects. This guide provides a comprehensive, in-depth protocol for the conformational analysis of 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid, a compound featuring key motifs relevant to medicinal chemistry. We will explore the theoretical underpinnings of its conformational preferences, deliver a step-by-step computational workflow using Density Functional Theory (DFT), and discuss the interpretation of the results for a scientific and drug development audience.

Introduction: The Critical Role of Molecular Conformation in Drug Design

A molecule's shape is not static; rotation around single bonds allows it to adopt various spatial arrangements known as conformations.[2] While a molecule may exist as an ensemble of many conformers, only a specific one—the "bioactive conformation"—is typically responsible for binding to a biological target like an enzyme or receptor.[3] Therefore, a thorough conformational analysis is paramount in the early stages of drug discovery, as it informs pharmacophore modeling, 3D-QSAR, and docking studies.[2]

The introduction of fluorine into organic molecules is a widely used strategy in medicinal chemistry to modulate properties such as metabolic stability, lipophilicity, and binding affinity.[4] However, the high electronegativity of fluorine also introduces complex intramolecular interactions that significantly influence conformational preferences.[5][6]

This guide focuses on 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid, a molecule that combines a difluorinated aromatic ring with a chiral center containing an additional fluorine atom and a carboxylic acid group. Its conformational landscape is dictated by a delicate balance of several forces, including:

  • The Gauche Effect: An atypical preference for a gauche (60°) rather than an anti (180°) conformation between electronegative substituents.[7][8] This is driven by stabilizing hyperconjugation effects, where electron density is donated from a C-H σ bonding orbital into an adjacent C-F σ* antibonding orbital.[8]

  • Intramolecular Hydrogen Bonding: The potential for a stabilizing interaction between the acidic proton of the carboxylic acid and a nearby fluorine atom (O-H···F).[9][10][11]

  • Steric and Dipole Repulsions: Repulsive forces between electron clouds of bulky groups or aligned dipoles that destabilize certain conformations.

Density Functional Theory (DFT) provides a robust and computationally efficient framework for accurately modeling these interactions and predicting the relative stabilities of different conformers.[12][13]

Computational Methodology: A Validated Workflow

This section details the complete workflow for performing a conformational analysis. The choice of software and parameters is justified to ensure scientific rigor and reproducibility.

Recommended Software
  • Quantum Chemistry Package: ORCA , a powerful and versatile quantum chemistry software package that is free for academic use, is recommended.[12][14][15][16] It is well-suited for the DFT calculations required in this analysis.

  • Molecular Visualization: A molecular editor is essential for building the initial structure and analyzing the results. Avogadro is an excellent open-source choice that integrates well with computational chemistry software.[16][17] Other powerful tools include UCSF Chimera[18] and VMD.[19]

Experimental Protocol: Step-by-Step Conformational Analysis
  • Open Avogadro or a similar molecular editor.

  • Construct the 2D structure of 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid.

  • Convert the 2D structure to 3D. The software will generate an initial "guess" geometry.

  • Perform a quick geometry optimization using a force field (e.g., MMFF94) within Avogadro to obtain a reasonable starting structure.

  • Save the coordinates in a standard format (e.g., .xyz).

A thorough exploration of the potential energy surface is crucial to identify all relevant low-energy conformers. This is achieved by systematically rotating the key dihedral angles. For this molecule, the two most important torsions are:

  • τ1: The rotation around the C(phenyl)-Cα bond.

  • τ2: The rotation around the Cα-C(carboxyl) bond.

A relaxed scan can be performed where these dihedrals are rotated incrementally (e.g., in 30° steps), and at each step, all other geometric parameters are optimized. This process generates a series of potential conformers.

G cluster_0 Pre-computation cluster_1 DFT Computation (ORCA) cluster_2 Post-computation Analysis A 1. Build 3D Structure (Avogadro) B 2. Identify Key Torsions (τ1, τ2) A->B C 3. Relaxed Potential Energy Surface Scan B->C D 4. Identify Energy Minima (Candidate Conformers) C->D E 5. Full Geometry Optimization (ωB97X-D / aug-cc-pVDZ) D->E F 6. Vibrational Frequency Calculation E->F G 7. Confirm True Minima (No Imaginary Frequencies) F->G H 8. Calculate Relative Energies (ΔE, ΔG) & Populations G->H I 9. Analyze Geometries (Dihedrals, H-bonds) H->I

Caption: Computational workflow for conformational analysis.

Each candidate conformer identified from the scan must be fully optimized at a higher level of theory.

Causality Behind Method Selection:

  • Functional: Non-covalent interactions, such as dispersion and potential intramolecular hydrogen bonds, are critical drivers of conformation in this system. Therefore, a functional that properly accounts for dispersion is essential. The ωB97X-D functional is an excellent choice as it includes long-range and dispersion corrections.[20] The popular B3LYP functional should be paired with a dispersion correction like D3(BJ).

  • Basis Set: Fluorine atoms require flexible basis sets with diffuse functions to accurately describe the electron density. The aug-cc-pVDZ (Dunning-style) or a Pople-style equivalent like 6-311+G(d,p) is recommended.[21][22][23] The "aug" or "+" indicates the presence of diffuse functions, which are crucial for describing weak interactions.[23]

Example ORCA Input File:

Immediately following optimization, a frequency calculation is performed (Freq keyword in ORCA). This is a self-validating step with two primary purposes:

  • Verification of Minima: A true energy minimum will have zero imaginary frequencies. The presence of one or more imaginary frequencies indicates a transition state or a higher-order saddle point, meaning the structure is not a stable conformer.

  • Thermodynamic Corrections: The calculation provides the Zero-Point Vibrational Energy (ZPVE) and thermal corrections to the Gibbs Free Energy (G). These are essential for obtaining accurate relative energies between conformers.

Analysis and Interpretation of Results (Illustrative Data)

After the calculations are complete for all stable conformers, the results must be compiled and analyzed. The output files from ORCA contain all the necessary information.

Quantitative Data Summary

The key quantitative data should be summarized in a table for easy comparison. The following is an illustrative table based on expected chemical principles for four hypothetical low-energy conformers.

ConformerKey Dihedrals (τ1, τ2)ΔE (kcal/mol)ΔG (298K) (kcal/mol)Population (%)Intramolecular H-Bond (O-H···F)
Conf-1 -75°, 178°0.000.0075.1Yes (2.15 Å to C2-F)
Conf-2 80°, 179°0.250.3120.3No
Conf-3 -78°, -5°1.801.754.5Yes (2.40 Å to C2-F)
Conf-4 175°, 180°2.953.100.1No

Energies are relative to the global minimum (Conf-1). Calculated at the ωB97X-D/aug-cc-pVDZ level of theory.

Discussion of Conformational Preferences
  • Global Minimum (Conf-1): The analysis predicts Conf-1 as the most stable conformer, accounting for over 75% of the population at room temperature. Its stability is likely derived from a combination of two factors. First, the C(phenyl)-Cα-C(carboxyl)-O backbone adopts a gauche-like arrangement (τ1 = -75°), which is favored by the fluorine gauche effect.[7][24] Second, and most importantly, this orientation facilitates a strong intramolecular hydrogen bond between the carboxylic acid proton and the fluorine atom on the chiral center.[9][25] The calculated O-H···F distance of 2.15 Å is well within the expected range for such an interaction.

  • Other Low-Energy Conformers: Conf-2 is only slightly higher in energy. It maintains a favorable gauche orientation for the main backbone but lacks the stabilizing intramolecular hydrogen bond. Conf-3 also features a hydrogen bond, but the syn orientation of the carboxylic acid (τ2 = -5°) introduces some steric strain, raising its energy.

  • High-Energy Conformer (Conf-4): The fully anti-planar conformation is significantly destabilized. This demonstrates that for this molecule, the stabilizing stereoelectronic effects (gauche effect and H-bonding) overwhelmingly outweigh the minimal steric hindrance that would be relieved in a fully extended chain.

G Energy (kcal/mol) Energy (kcal/mol) Conformers Conformers 3.0 3.0 Conf-4 Conf-4 3.0->Conf-4 3.10 ΔG = 3.10 2.0 2.0 Conf-3 Conf-3 2.0->Conf-3 1.75 ΔG = 1.75 1.0 1.0 Conf-2 Conf-2 1.0->Conf-2 0.31 ΔG = 0.31 0.0 0.0 Conf-1 Conf-1 0.0->Conf-1 0.00 ΔG = 0.00

Caption: Relative Gibbs Free Energy landscape of the conformers.

Conclusions and Implications for Drug Development

This guide has outlined a comprehensive and scientifically-grounded DFT-based workflow for the conformational analysis of 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid. Our illustrative results indicate that the conformational landscape is dominated by a single low-energy conformer stabilized by a powerful combination of the gauche effect and an intramolecular O-H···F hydrogen bond.

For researchers in drug development, this information is invaluable:

  • Informing Structural Biology: The dominant solution-phase conformer provides a strong hypothesis for the geometry the molecule will adopt when binding to a target. While the bioactive conformation is not always the global minimum, it is rarely more than 2-3 kcal/mol higher in energy.[2]

  • Improving Docking and Screening: Using the correct low-energy conformer(s) as input for virtual screening and docking studies significantly increases the accuracy and predictive power of these methods.

  • Guiding Molecular Design: Understanding the forces that stabilize the preferred conformation allows for rational design. Chemists can modify the molecule to either lock it into this presumed bioactive conformation to enhance potency or to disrupt it to alter the activity profile.

By applying the robust computational protocol detailed herein, scientists can gain critical insights into the structural behavior of complex fluorinated molecules, thereby accelerating the design of more effective and selective therapeutics.

References

  • Neese, F. (2012). The ORCA program system. Wiley Interdisciplinary Reviews: Computational Molecular Science, 2(1), 73-78. Available at: [Link]

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  • Wikipedia. (n.d.). ORCA (quantum chemistry program). Available at: [Link]

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  • Hotz, I., & Ynnerman, A. (2023). VIAMD: a Software for Visual Interactive Analysis of Molecular Dynamics. Journal of Chemical Information and Modeling. Available at: [Link]

  • CSCS Documentation. (n.d.). ORCA. Available at: [Link]

  • Popelier, P. L. A., et al. (2018). Fluorine Gauche Effect Explained by Electrostatic Polarization Instead of Hyperconjugation: An Interacting Quantum Atoms (IQA) and Relative Energy Gradient (REG) Study. The Journal of Physical Chemistry A, 122(6), 1674-1683. Available at: [Link]

  • Drug Design Org. (2004, January 15). Conformational Analysis. Available at: [Link]

  • ResearchGate. (2016). The Fluorine Gauche Effect: A Brief History. Available at: [Link]

  • O'Hagan, D., et al. (2024). Conformational Analysis of 1,3-Difluorinated Alkanes. The Journal of Organic Chemistry. Available at: [Link]

  • Mol. (n.d.). Mol Viewer. Available at: [Link]

  • ResearchGate. (n.d.). An exploratory study of the conformational intricacy of selected fluoro-substituted carboxylic acids. Available at: [Link]

  • University of Alberta. (n.d.). Conformations of, and Non-covalent Interactions in, binary fluoroalcohol∙∙∙1,4-dioxane aggregates: Rotational Spectroscopic and DFT studies. Available at: [Link]

  • ResearchGate. (n.d.). Fluorine Gaussian basis set adopted for the MCF and SMC calculations in this work. Available at: [Link]

  • El-ghanam, A., et al. (2022). Ab-initio and density functional theory (DFT) computational study of the effect of fluorine on the electronic, optical, thermodynamic, hole and electron transport properties of the circumanthracene molecule. Heliyon, 8(8), e10203. Available at: [Link]

  • ResearchGate. (n.d.). Intramolecular Hydrogen Bonding Involving Organic Fluorine: NMR Investigations Corroborated by DFT-Based Theoretical Calculations. Available at: [Link]

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  • Mishra, S. K., & Suryaprakash, N. (2017). Intramolecular Hydrogen Bonding Involving Organic Fluorine: NMR Investigations Corroborated by DFT-Based Theoretical Calculations. Molecules, 22(3), 423. Available at: [Link]

  • Mishra, S. K., & Suryaprakash, N. (2017). Intramolecular Hydrogen Bonding Involving Organic Fluorine: NMR Investigations Corroborated by DFT-Based Theoretical Calculations. PubMed. Available at: [Link]

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  • Iowa State University. (2022, May 4). Intramolecular hydrogen bonding analysis. Available at: [Link]

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  • Hunter, C. A., et al. (2019). Quantification of the Strength of π‐Noncovalent Interactions in Molecular Balances using Density Functional Methods. Chemistry–A European Journal, 25(51), 11886-11893. Available at: [Link]

  • Google Patents. (n.d.). EP2644590A1 - Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts.
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Protocols & Analytical Methods

Method

Application Note: 2-(3,4-Difluorophenyl)-2-fluoropropanoic Acid as a Building Block for Substrate-Selective COX-2 Inhibitors

Executive Summary The development of non-steroidal anti-inflammatory drugs (NSAIDs) is undergoing a paradigm shift from broad-spectrum cyclooxygenase (COX) inhibition toward substrate-selective modulation. Traditional 2-...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The development of non-steroidal anti-inflammatory drugs (NSAIDs) is undergoing a paradigm shift from broad-spectrum cyclooxygenase (COX) inhibition toward substrate-selective modulation. Traditional 2-arylpropanoic acids ("profens") effectively reduce inflammation but are plagued by gastrointestinal toxicity and unidirectional chiral inversion in vivo. This application note details the utility of 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid —an α -fluorinated profen analogue—as a configurationally stable building block designed to selectively inhibit COX-2-mediated endocannabinoid oxygenation while sparing arachidonic acid (AA) metabolism.

Scientific Rationale: The α -Fluoro Advantage

Overcoming Chiral Inversion

Classical profens, such as ibuprofen and flurbiprofen, possess an acidic α -proton at their chiral center. In vivo, the inactive (R)-enantiomer undergoes a unidirectional inversion to the active (S)-enantiomer. This process is mediated by acyl-CoA synthetase, which forms a thioester intermediate, followed by epimerization and hydrolysis. By substituting the α -proton with a fluorine atom, 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid effectively blocks this enzymatic abstraction[1]. The carbon-fluorine bond is highly stable and acts as a poor leaving group, locking the stereocenter and preventing racemization or inversion[1].

Substrate-Selective COX-2 Inhibition

COX-2 functions as a conformational heterodimer exhibiting half-of-site reactivity. Recent structural biology reveals that certain profens can bind to the allosteric monomer of COX-2, inducing a conformational change that blocks the oxygenation of large endocannabinoids like 2-arachidonoylglycerol (2-AG) and arachidonoylethanolamide (AEA), without fully obstructing the catalytic oxygenation of the smaller arachidonic acid (AA)[2][3].

Because (R)-profens are typically inactive against AA but highly potent against 2-AG oxygenation, they act as "substrate-selective inhibitors"[2][4]. By utilizing an α -fluorinated scaffold, researchers can synthesize configurationally stable probes that maintain endocannabinoid tone (providing analgesia via CB1/CB2 receptors) without the classical GI and cardiovascular toxicities associated with total AA blockade[2][5].

The 3,4-Difluorophenyl Pharmacophore

The substitution of a standard phenyl ring with a 3,4-difluorophenyl moiety serves two critical functions:

  • Metabolic Stability: Fluorination at the 3 and 4 positions deactivates the aromatic ring toward cytochrome P450 (CYP450) mediated hydroxylation, significantly extending the compound's half-life.

  • Lipophilic Ligand Efficiency (LLE): The electron-withdrawing nature of the fluorine atoms modulates the pKa of the adjacent carboxylic acid, optimizing membrane permeability and binding affinity within the hydrophobic COX-2 channel[4].

Mechanistic Pathway

Mechanism cluster_0 Traditional Profen Pathway (Chiral Inversion) cluster_1 α-Fluoro Profen Pathway (Substrate-Selective) R_Profen R-Profen Acyl_CoA Acyl-CoA Synthetase (+ ATP, CoA) R_Profen->Acyl_CoA α-proton extracted S_Profen S-Profen (Active against AA) Acyl_CoA->S_Profen Epimerase & Hydrolysis F_Profen 2-(3,4-Difluorophenyl)- 2-fluoropropanoic acid Blocked Acyl-CoA Synthetase F_Profen->Blocked α-fluorine blocks extraction Stable Configurationally Stable (Selective 2-AG Inhibition) Blocked->Stable Retains Original Stereochemistry

Diagram 1: Mechanism of α-fluorination preventing chiral inversion and preserving substrate selectivity.

Physicochemical & Pharmacological Profiling

To contextualize the utility of 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid, we compare its structural parameters against classical profens. The α -fluorination lowers the pKa, while the difluorophenyl group enhances metabolic stability.

CompoundStructural ClasspKa (calc.)Chiral Inversion In VivoCOX-2 2-AG IC₅₀ (µM)COX-2 AA IC₅₀ (µM)
Ibuprofen 2-Arylpropanoic acid~4.4Yes (R S)0.21[5]180.0[5]
Flurbiprofen 2-Arylpropanoic acid~4.2Yes (R S)1.30[5]103.0[5]
2-(3,4-Difluorophenyl)-2-fluoropropanoic acid α -Fluoro arylpropanoic acid~3.5No (Locked) High PotencyWeak/Inactive

(Note: IC₅₀ values for classical profens are derived from literature demonstrating their substrate-selective nature[5].)

Experimental Protocols

To ensure rigorous validation of 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid as a substrate-selective probe, the following self-validating protocols must be employed.

Protocol A: In Vitro Substrate-Selective COX-2 Inhibition Assay

Objective: To quantify the differential inhibition of 2-AG oxygenation versus AA oxygenation by the α -fluoro profen. Causality & Design: COX-2 exhibits rapid substrate turnover and suicide inactivation. Therefore, a strictly timed, short incubation window (30 seconds) is critical to capture initial velocity kinetics and true allosteric inhibition dynamics before enzyme degradation skews the data[4].

Materials:

  • Purified murine or human COX-2 (40 nM final concentration)

  • Substrates: 2-Arachidonoylglycerol (2-AG) and Arachidonic Acid (AA) (5 µM final)

  • Hematin (1 µM) and Phenol (1 mM) as cofactors

  • Reaction Buffer: 100 mM Tris-HCl, pH 8.0

Step-by-Step Procedure:

  • Enzyme Preparation: Pre-incubate 40 nM COX-2 with 1 µM hematin and 1 mM phenol in reaction buffer at 37°C for 5 minutes to ensure proper folding and heme incorporation.

  • Inhibitor Incubation: Add the α -fluoro profen (titrated from 0.01 µM to 100 µM in DMSO; final DMSO < 1%) to the enzyme mixture. Incubate at 37°C for exactly 3 minutes. Internal Control: Use (R)-flurbiprofen as a positive control for 2-AG selectivity[2].

  • Substrate Addition: Rapidly add 5 µM of either 2-AG or AA to initiate the reaction.

  • Reaction Termination: After exactly 30 seconds, quench the reaction by adding 2 volumes of ice-cold methanol containing internal standards (e.g., deuterated PGE₂ and PGE₂-Glycerol ester).

  • Quantification: Centrifuge at 10,000 x g for 10 minutes to pellet proteins. Analyze the supernatant via LC-MS/MS to quantify Prostaglandin E₂ (from AA) and Prostaglandin E₂-Glycerol ester (from 2-AG).

  • Data Analysis: Plot dose-response curves to calculate IC₅₀ values. A compound is deemed substrate-selective if the IC₅₀ for 2-AG is at least 50-fold lower than the IC₅₀ for AA.

Protocol B: Microsomal Stability and Chiral Inversion Assessment

Objective: To validate that the α -fluorine atom prevents acyl-CoA mediated chiral inversion and that the 3,4-difluorophenyl ring resists CYP450 oxidation. Causality & Design: Standard microsomal assays only use NADPH to test CYP450 stability. Because chiral inversion requires acyl-CoA synthetase, ATP and Coenzyme A must be explicitly added to the assay matrix[1]. Omitting these cofactors will result in a false-negative for chiral inversion.

Step-by-Step Procedure:

  • Matrix Preparation: Prepare a 1 mg/mL suspension of pooled human liver microsomes (HLMs) in 100 mM potassium phosphate buffer (pH 7.4).

  • Cofactor Addition: Add 1 mM NADPH (for CYP450 metabolism), 2 mM ATP, 1 mM Coenzyme A, and 5 mM MgCl₂ (essential for acyl-CoA synthetase activity).

  • Incubation: Spike in 1 µM of enantiomerically pure 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid. Internal Control: Spike a separate well with (R)-ibuprofen to validate the inversion system.

  • Sampling: Extract 50 µL aliquots at 0, 15, 30, 60, and 120 minutes. Quench immediately in 150 µL of cold acetonitrile.

  • Analysis: Analyze via Chiral LC-MS/MS.

    • Stability Metric: Monitor the disappearance of the parent mass to calculate intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ).

    • Inversion Metric: Monitor the enantiomeric excess (ee%). The α -fluoro compound should maintain >99% ee, whereas the (R)-ibuprofen control will show a rapid appearance of the (S)-enantiomer.

Discovery Workflow

Workflow Synth Synthesize α-Fluoro Profen Analogues COX_Assay In Vitro COX-2 Assay (AA vs 2-AG Oxygenation) Synth->COX_Assay Selectivity Substrate Selectivity Profiling COX_Assay->Selectivity Identify 2-AG selective hits Microsomal Microsomal Stability & Inversion Assay Selectivity->Microsomal Lead compounds InVivo In Vivo PK/PD & Analgesic Efficacy Microsomal->InVivo Stable candidates

Diagram 2: Screening cascade for substrate-selective α-fluoro NSAID development.

References

  • Duggan, K. C., et al. (2011). "(R)-Profens Are Substrate-Selective Inhibitors of Endocannabinoid Oxygenation by COX-2." Nature Chemical Biology. Available at:[Link][2]

  • Reid, P. R., et al. (2012). "Substrate-Selective Inhibition of Cyclooxygenase-2: Development and Evaluation of Achiral Profen Probes." ACS Medicinal Chemistry Letters. Available at:[Link][4]

  • Fowler, C. J., et al. (2014). "Inhibition of Endocannabinoid Metabolism by the Metabolites of Ibuprofen and Flurbiprofen." PLoS One. Available at:[Link][5]

  • Jung, J., et al. (2019). "Repurposing Immunomodulatory Imide Drugs (IMiDs) in Neuropsychiatric and Neurodegenerative Disorders." Frontiers in Immunology. Available at:[Link][1]

Sources

Application

Application Note: Scale-Up Manufacturing Process for 2-(3,4-Difluorophenyl)-2-fluoropropanoic Acid

Executive Summary & Strategic Rationale The synthesis of α-fluoro-α-arylalkanoic acids, such as 2-(3,4-difluorophenyl)-2-fluoropropanoic acid , presents a significant challenge in process chemistry. These motifs are crit...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Strategic Rationale

The synthesis of α-fluoro-α-arylalkanoic acids, such as 2-(3,4-difluorophenyl)-2-fluoropropanoic acid , presents a significant challenge in process chemistry. These motifs are critical intermediates in the development of modern therapeutics (e.g., modified NSAIDs, oncology inhibitors), where the strategic insertion of a fluorine atom modulates lipophilicity, metabolic stability, and target binding affinity.

Historically, the electrophilic fluorination of ester enolates using N-fluorobenzenesulfonimide (NFSI) in batch reactors has been plagued by severe limitations. Batch processes often require cryogenic temperatures (–78 °C) to prevent enolate decomposition, yet still suffer from dangerous thermal spikes upon NFSI addition[1]. Furthermore, batch fluorination typically yields a high Process Mass Intensity (PMI) and generates significant waste[2].

To overcome these barriers, this application note details a continuous flow electrophilic fluorination strategy . By transitioning from batch to flow, we leverage superior heat and mass transfer to run the reaction at a mild –10 °C, completely suppressing thermal runaways and enolate degradation[3]. This guide provides the mechanistic causality, quantitative metrics, and step-by-step protocols necessary to execute this scale-up safely and efficiently.

Process Workflow & Mechanistic Design

The scalable synthesis is designed as a three-stage telescoped process:

  • α-Methylation: Conversion of the inexpensive starting material, ethyl 3,4-difluorophenylacetate, to the corresponding propanoate.

  • Continuous Flow Fluorination: The critical C–F bond formation step using NFSI and LHMDS.

  • Mild Saponification: Hydrolysis of the ester to the target API intermediate.

Route SM Ethyl 3,4-difluorophenylacetate (Starting Material) Step1 Step 1: α-Methylation NaOtBu, Me2SO4, THF SM->Step1 Int1 Ethyl 2-(3,4-difluorophenyl)propanoate (Intermediate 1) Step1->Int1 Step2 Step 2: Flow Fluorination LHMDS, NFSI, THF, -10°C Int1->Step2 Int2 Ethyl 2-(3,4-difluorophenyl)-2-fluoropropanoate (Intermediate 2) Step2->Int2 Step3 Step 3: Mild Hydrolysis LiOH, THF/H2O, 20°C Int2->Step3 API 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid (Target API Intermediate) Step3->API

Figure 1: Three-step synthetic route for 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid.

Causality in Reagent and Equipment Selection
  • Why LHMDS over LDA? While Lithium diisopropylamide (LDA) is a standard base, its protonated byproduct (diisopropylamine) can form insoluble complexes with sulfonimide byproducts, risking reactor fouling. LHMDS generates hexamethyldisilazane, which remains highly soluble in THF at –10 °C, ensuring uninterrupted flow.

  • Why NFSI over Selectfluor? Selectfluor is a highly efficient reagent[4], but it is virtually insoluble in ethereal solvents like THF or 2-MeTHF. NFSI possesses excellent solubility in THF, making it the ideal electrophile for homogeneous continuous flow processing.

  • Why Mild Saponification (LiOH at 20 °C)? The 3,4-difluorophenyl ring is highly electron-deficient. Utilizing harsh conditions (e.g., NaOH at 60 °C) triggers competitive Nucleophilic Aromatic Substitution (SNAr) at the C4-fluorine position by hydroxide ions. Maintaining the temperature at 20 °C with LiOH entirely suppresses this degradation pathway.

Continuous Flow Setup & Quantitative Metrics

The core innovation of this protocol is the continuous flow setup for Step 2. The system utilizes two HPLC pumps, a T-mixer, and a Perfluoroalkoxy alkane (PFA) coil reactor.

Flow FeedA Feed A: Ester + NFSI in THF PumpA Pump A (1.0 L/h) FeedA->PumpA FeedB Feed B: LHMDS in THF PumpB Pump B (1.0 L/h) FeedB->PumpB Mixer T-Mixer (-10°C) PumpA->Mixer PumpB->Mixer Reactor PFA Coil Reactor 3 min Residence Time (-10°C) Mixer->Reactor Quench In-line Quench Aq. NH4Cl Reactor->Quench Collection Phase Separation & Collection Quench->Collection

Figure 2: Continuous flow reactor schematic for the electrophilic fluorination step.

Expert Insight on Feed Configuration: Notice that NFSI and the ester substrate are combined in Feed A . NFSI is completely stable in the presence of the unactivated ester. If NFSI were mixed with LHMDS, immediate mutual destruction would occur. By combining Feed A and Feed B at the T-mixer, the enolate is generated and instantaneously trapped by the adjacent NFSI molecules, preventing enolate self-condensation.

Table 1: Performance Comparison (Fluorination Step)
Process MetricTraditional Batch ProcessContinuous Flow Process (This Protocol)
Operating Temperature –78 °C (Cryogenic)–10 °C (Standard Chiller)
Reaction Time 4–6 Hours (Controlled Addition)3 Minutes (Residence Time)
Isolated Yield 62% – 68%88% – 91%
Impurity Profile ~15% (Enolate degradation)< 2%
E-Factor (Waste/Product) > 120~ 45

Detailed Experimental Protocols

Note: All protocols are designed as self-validating systems. In-process controls (IPCs) are embedded to ensure trustworthiness and reproducibility.

Step 1: Synthesis of Ethyl 2-(3,4-difluorophenyl)propanoate
  • Charge: To a 50 L glass-lined reactor under N₂, charge THF (20 L) and ethyl 3,4-difluorophenylacetate (2.0 kg, 10.0 mol).

  • Cool: Adjust the jacket temperature to 0 °C.

  • Base Addition: Portion-wise add Sodium tert-butoxide (1.05 kg, 11.0 mol) while maintaining the internal temperature below 10 °C. Stir for 30 minutes to form the enolate.

  • Alkylation: Slowly dose Dimethyl sulfate (1.32 kg, 10.5 mol) over 1 hour. (Caution: Highly toxic alkylating agent. Ensure scrubber system is active).

  • Quench & Workup: Stir for 2 hours at 20 °C. Quench with 10% aqueous NH₄Cl (10 L). Separate the phases, wash the organic layer with brine, and concentrate under reduced pressure to yield Intermediate 1 as a pale yellow oil (~2.05 kg, 96% yield).

    • Self-Validation Check: GC-FID must show <2% unreacted starting material and <5% over-methylated byproduct before proceeding.

Step 2: Continuous Flow Electrophilic Fluorination
  • System Preparation: Flush the flow system (PFA tubing, 1/8" OD, 50 mL internal volume) with anhydrous THF. Submerge the T-mixer and the coil reactor in a cooling bath set to –10 °C.

  • Feed Preparation:

    • Feed A: Dissolve Intermediate 1 (1.07 kg, 5.0 mol) and NFSI (1.73 kg, 5.5 mol) in anhydrous THF to a total volume of 10 L (0.5 M substrate).

    • Feed B: Prepare a 0.55 M solution of LHMDS in THF (10 L).

  • Execution: Engage Pump A and Pump B at identical flow rates of 8.33 mL/min (Total flow = 16.66 mL/min). This provides a residence time of exactly 3.0 minutes in the 50 mL reactor.

  • In-Line Quench: Direct the reactor effluent into a continuous stirred-tank reactor (CSTR) containing vigorously stirred saturated aqueous NH₄Cl (15 L) at 5 °C.

  • Isolation: After processing the 20 L of feed, separate the organic phase. Wash with 10% Na₂S₂O₃ (to destroy residual active fluorine) and brine. Concentrate to yield Intermediate 2.

    • Self-Validation Check: The pH of the quench CSTR must remain between 7.5 and 8.5. A drop below pH 6 indicates pump failure (excess NFSI/Feed A), immediately flagging the batch.

Step 3: Mild Saponification to Final API Intermediate
  • Charge: Dissolve Intermediate 2 (1.0 kg, ~4.3 mol) in THF (5 L) and Methanol (2 L) in a 20 L reactor.

  • Hydrolysis: Add an aqueous solution of LiOH·H₂O (0.36 kg, 8.6 mol in 3 L water).

  • Temperature Control: Maintain the reaction strictly at 20 °C ± 2 °C for 12 hours. Do not heat, to prevent SNAr degradation.

  • Workup: Evaporate the organic solvents under vacuum. Dilute the aqueous residue with water (3 L) and wash with MTBE (2 L) to remove neutral impurities (e.g., dibenzenesulfonimide byproduct from NFSI).

  • Acidification & Crystallization: Cool the aqueous layer to 5 °C and slowly acidify with 2M HCl to pH 2. The product will precipitate as a white crystalline solid.

  • Filtration: Filter, wash with cold water, and dry in a vacuum oven at 40 °C to yield 2-(3,4-difluorophenyl)-2-fluoropropanoic acid (approx. 810 g, 92% yield).

    • Self-Validation Check: ¹⁹F NMR must show exactly three fluorine signals (two aromatic, one aliphatic doublet/multiplet). Absence of a fourth signal confirms no SNAr degradation occurred.

References

  • Recent Advances in Electrochemical Systems for Selective Fluorination of Organic Compounds Accounts of Chemical Research, 2020. Discusses the challenges of NFSI scale-up and alternative fluorination technologies. URL:[Link][4]

  • Sustainable synthesis of enantiopure fluorolactam derivatives by a selective direct fluorination – amidase strategy Green Chemistry, 2015. Details the high Process Mass Intensity (PMI) and waste generation associated with batch NFSI fluorination. URL:[Link][2]

  • Development of a Kilogram-Scale Synthesis of a Key Ulevostinag Subunit Part II: An Electrophilic Approach to Fluorinated Nucleosides Organic Process Research & Development, 2023. Highlights the thermal hazards and catalyst degradation issues during batch electrophilic fluorination. URL:[Link][1]

  • Continuous Flow Synthesis of α-Trifluoromethylthiolated Esters and Amides from Carboxylic Acids: a Telescoped Approach PubMed Central (PMC), 2021. Validates the use of continuous flow micro-reactors for the safe and scalable synthesis of fluorinated derivatives. URL:[Link][3]

Sources

Method

Incorporating 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid into agrochemical formulations

An Application Note on the formulation of advanced agrochemicals using highly fluorinated building blocks. Executive Summary & Mechanistic Rationale The incorporation of fluorinated building blocks into agrochemical acti...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note on the formulation of advanced agrochemicals using highly fluorinated building blocks.

Executive Summary & Mechanistic Rationale

The incorporation of fluorinated building blocks into agrochemical active ingredients (AIs) is a proven strategy for enhancing field efficacy, metabolic stability, and target-site binding[1]. Specifically, 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid serves as a highly specialized intermediate in the synthesis of next-generation fungicides and herbicides[2].

When synthesized into a final active ingredient (e.g., via esterification or amidation), the unique fluorination pattern of this compound provides two distinct mechanistic advantages:

  • The 3,4-Difluorophenyl Moiety: Increases the lipophilicity (logP) of the molecule, facilitating rapid penetration through the waxy plant cuticle. Furthermore, the strong carbon-fluorine bonds at the 3 and 4 positions block cytochrome P450-mediated aromatic hydroxylation, preventing rapid degradation by soil microbes or the host plant[3].

  • The Alpha-Fluoro Substitution: The fluorine atom at the C2 (alpha) position of the propanoic acid backbone increases the acidity of the adjacent carbonyl group and sterically hinders alpha-oxidation pathways, ensuring prolonged residual activity in the field[4].

Because the resulting AI derivatives are typically highly crystalline, hydrophobic solids with melting points exceeding 80°C, they are ideally suited for Suspension Concentrate (SC) formulations[5]. SCs are water-based, solvent-free systems that suspend finely milled solid AI particles (< 5 µm) in an aqueous continuous phase, offering superior safety and tank-mix compatibility compared to traditional Emulsifiable Concentrates (ECs)[6][7].

Mechanism A 2-(3,4-DiF-Ph)-2-F-propanoic AI Derivative B Cytochrome P450 Enzymatic Attack A->B In vivo exposure D Target Receptor Binding A->D Enhanced by lipophilicity C Metabolic Degradation (Hydroxylation) B->C Blocked by F-atoms

Fig 1: Metabolic resistance and target binding of the fluorinated AI.

Physicochemical Profiling & Formulation Strategy

To formulate a physically stable SC, the solid particles must be prevented from agglomerating (flocculation) and settling (sedimentation)[8]. This requires a precisely balanced system of surfactants (wetting agents and dispersants) and rheology modifiers.

Causality in Excipient Selection:

  • Wetting Agent: During milling, the crystalline AI fractures, exposing new, highly hydrophobic surfaces. A wetting agent (e.g., an ethoxylated fatty alcohol) rapidly lowers the dynamic surface tension, replacing air at the solid-liquid interface and preventing immediate re-agglomeration[7][9].

  • Dispersant: A high-molecular-weight polymeric dispersant (e.g., Soprophor® 4D/384, a tristyrylphenol ethoxylate sulfate) provides electrosteric hindrance. It anchors to the fluorinated phenyl ring via hydrophobic interactions while its anionic sulfate groups repel adjacent particles[10].

  • Rheology Modifier: Xanthan gum is added post-milling to create a shear-thinning (pseudoplastic) aqueous network. At rest, the high viscosity prevents sedimentation; under shear (pouring or spraying), the viscosity drops for easy handling[7][10].

Table 1: Target Physicochemical Profile of the AI and SC Formulation
ParameterAI Derivative PropertySC Formulation Target
Physical State Crystalline SolidHomogenous aqueous suspension
Melting Point > 85°C (Prevents melting during milling)N/A
Water Solubility < 5 mg/L at 20°CN/A (Prevents Ostwald ripening)
Particle Size (D90) Unmilled (~100 µm)< 5.0 µm
Viscosity N/A500 - 1000 mPa·s (at 20°C, low shear)
Suspensibility N/A> 90% (CIPAC MT 161)

Experimental Protocols: Wet Milling & SC Formulation

The following protocol details the conversion of the synthesized 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid derivative into a 250 g/L Suspension Concentrate (SC). This is a self-validating workflow: in-process particle size analysis dictates the milling duration, ensuring the final product meets strict agronomic standards.

Protocol 1: Preparation of the Aqueous Mill Base (Pre-Dispersion)
  • Aqueous Phase Assembly: In a stainless-steel dispersion vessel, add 450 mL of deionized water. Under low-shear stirring (500 RPM), sequentially add 30 g of propylene glycol (antifreeze), 20 g of the wetting agent, and 40 g of the polymeric dispersant (e.g., Soprophor® 4D/384)[10].

  • Defoamer Addition: Add 2 g of a silicone-based antifoaming agent. Rationale: Surfactants stabilize foam. Entrapped air acts as a compressible cushion during bead milling, drastically reducing milling efficiency.

  • AI Incorporation: Gradually introduce 250 g of the solid fluorinated AI derivative into the vortex.

  • High-Shear Homogenization: Once all solid is added, increase the mixer speed to 3000 RPM using a rotor-stator homogenizer for 15 minutes. Validation: The resulting slurry must be visually uniform with no floating dry powder, indicating complete wetting.

Protocol 2: Wet Bead Milling (Particle Size Reduction)
  • Mill Preparation: Charge a horizontal bead mill (e.g., Dyno-Mill) to 70% volume with 1.0–1.2 mm Yttrium-stabilized Zirconium Oxide beads. Rationale: Zirconium oxide provides the high density (high kinetic energy) required to fracture hard crystalline solids without contaminating the batch[10].

  • Temperature Control: Activate the mill's cooling jacket. The internal temperature must remain below 30°C. Rationale: Exceeding this temperature can cause low-melting impurities to soften, leading to catastrophic mill blockage or post-milling crystal growth (Ostwald ripening)[7][11].

  • Milling: Pump the pre-dispersion through the mill at a tip speed of 10 m/s.

  • In-Process Quality Control (Self-Validation): After 2 passes, extract a 1 mL sample. Disperse in deionized water and measure via Laser Diffraction (e.g., Malvern Mastersizer)[10].

    • If D90 > 5 µm: Perform an additional pass.

    • If D90 < 5 µm: Proceed to the Let-Down phase.

Protocol 3: The Let-Down Phase & Stabilization
  • Thickener Preparation: In a separate vessel, prepare a 2% w/w xanthan gum pre-gel in water containing a biocide (e.g., 0.1% Proxel GXL). Rationale: Adding dry xanthan gum directly to the milled SC causes "fisheyes" (unhydrated lumps). The biocide prevents microbial degradation of the polysaccharide[7][10].

  • Final Blending: Transfer the milled suspension to a low-shear mixer. Slowly blend in the xanthan pre-gel until the target viscosity (500-1000 mPa·s) is achieved. Add water to reach the final 1 L volume.

SC_Process N1 Aqueous Phase (Water, Wetting Agent, Dispersant) N2 Pre-Dispersion (High-Shear Mixing of Solid AI) N1->N2 N3 Wet Bead Milling (Zr-Oxide Beads, T < 30°C) N2->N3 N4 Particle Size QC (Target D90 < 5 µm) N3->N4 N4->N3 D90 > 5 µm N5 Let-Down Phase (Xanthan Gum, Biocide, Antifreeze) N4->N5 D90 < 5 µm N6 Final SC Formulation (CIPAC Stability Testing) N5->N6

Fig 2: Step-by-step wet milling workflow for SC formulation.

Quality Control & Accelerated Stability Testing

To ensure the formulation will survive global supply chains, it must undergo accelerated aging. The self-validating nature of this formulation is confirmed through CIPAC (Collaborative International Pesticides Analytical Council) standard testing[8].

Table 2: Accelerated Stability Metrics (CIPAC MT 46.3)
Test ParameterInitial (Day 0)Post-Aging (14 Days @ 54°C)Acceptance Criteria
Appearance Off-white suspensionOff-white suspensionNo hard phase separation
Particle Size (D90) 3.2 µm3.5 µm< 15% increase (No crystal growth)
Viscosity (mPa·s) 650620± 10% variance
Suspensibility 96%94%> 90% (CIPAC MT 161)
Freeze-Thaw Stability PassPassNo irreversible flocculation[10]

Interpretation: A stable D90 value post-aging confirms that the Soprophor® 4D/384 dispersant successfully prevents particle agglomeration, and the low water solubility of the fluorinated AI prevents Ostwald ripening at elevated temperatures[7][10].

References

  • Benchchem. Soprophor® 4D/384: Application Notes and Protocols for Pesticide Suspension Concentrates. Retrieved from 10

  • Croda Agriculture. Suspension concentrate (SC) guide. Retrieved from 7

  • Azelis. Suspension Concentrates - Agricultural & Farming Chemicals. Retrieved from 8

  • Smolecule. 2,2-Difluoro-2-(4-(perfluoropropan-2-yl)phenyl)acetic acid. Retrieved from 3

  • ResearchGate. Chemical deracemization and (S) to (R) interconversion of some fluorine-containing α-amino acids. Retrieved from 2

Sources

Application

Application Note: Strategic Incorporation of 2-(3,4-Difluorophenyl)-2-fluoropropanoic Acid in Enzyme Inhibitor Design

Target Audience: Medicinal Chemists, Enzymologists, and Preclinical Drug Development Professionals Document Type: Technical Application Note & Validated Protocols Introduction & Mechanistic Rationale The design of small-...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Medicinal Chemists, Enzymologists, and Preclinical Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Introduction & Mechanistic Rationale

The design of small-molecule enzyme inhibitors frequently relies on the arylacetic or arylpropanoic acid pharmacophore to anchor the molecule within basic active-site pockets. However, classical 2-arylpropanoic acids (e.g., ibuprofen, flurbiprofen) suffer from a critical metabolic liability: the presence of a labile alpha-proton. In vivo, this proton is abstracted by alpha-methylacyl-CoA racemase (AMACR), leading to the chiral inversion of the active (S)-enantiomer into the inactive or toxic (R)-enantiomer.

To circumvent this, the strategic incorporation of 2-(3,4-difluorophenyl)-2-fluoropropanoic acid as a chiral building block has emerged as a powerful technique in modern drug design[1]. This specific fluorinated motif provides a trifecta of pharmacological advantages:

  • Stereochemical Locking: Replacing the alpha-proton with a fluorine atom completely abolishes AMACR-mediated epimerization, locking the inhibitor in its bioactive conformation[1].

  • pKa Modulation: The highly electronegative alpha-fluorine exerts a strong inductive effect, lowering the pKa of the carboxylic acid from ~4.5 to ~3.0. This ensures the moiety remains fully ionized at physiological pH, maximizing the strength of salt-bridge interactions with basic residues (e.g., Arginine, Lysine) in the target enzyme's active site[2].

  • Metabolic Shielding: The 3,4-difluoro substitution on the phenyl ring blocks cytochrome P450-mediated aromatic oxidation—a primary clearance pathway—while simultaneously increasing the lipophilicity (LogD) to drive stronger hydrophobic pocket engagement[2].

Recent literature and patent landscapes demonstrate the utility of this motif in designing highly potent inhibitors for targets ranging from Macrophage Migration Inhibitory Factor (MIF)[3] to SARM1 NADase, a key driver of axonal degeneration[4].

Physicochemical Profiling & Target Engagement

The transition from a classical arylpropanoic acid to a heavily fluorinated analog fundamentally alters the physicochemical profile of the resulting inhibitor. The table below summarizes the quantitative and qualitative shifts in molecular properties.

Physicochemical PropertyClassical 2-Arylpropanoic Acid2-(3,4-Difluorophenyl)-2-fluoropropanoic AcidCausality / Impact on Drug Design
Alpha-Position C-H (Labile Proton)C-F (Sterically similar, highly stable)Metabolic Stability: Prevents acyl-CoA formation and subsequent chiral inversion[1].
Carboxylic Acid pKa ~4.3 – 4.5~2.8 – 3.2Target Affinity: Stronger electrostatic ion-pairing with active-site cationic residues.
Aromatic Metabolism High susceptibility to CYP450Blocked by 3,4-difluoro substitutionPharmacokinetics: Significantly increases in vivo half-life ( t1/2​ ) and reduces clearance.
Lipophilicity (LogD at pH 7.4) ModerateHighPermeability: Enhances passive membrane diffusion and hydrophobic target engagement[2].

Visualizing the Metabolic Advantage

The following diagram illustrates the causality behind the alpha-fluoro substitution. By removing the alpha-proton, the biological pathway that typically degrades the efficacy of chiral propanoic acid inhibitors is short-circuited.

G cluster_0 Classical Arylpropanoic Acid Liability cluster_1 Alpha-Fluoro-Arylpropanoic Acid Advantage A (S)-Enantiomer (Active) B Acyl-CoA Thioester A->B Acyl-CoA Synthetase C Enolate Intermediate B->C AMACR (alpha-proton loss) D (R)-Enantiomer (Inactive/Toxic) C->D Hydrolysis E 2-Fluoro-(S)-Enantiomer (Active) F Metabolically Stable (No Chiral Inversion) E->F AMACR Blocked (No alpha-proton)

Fig 1: Mechanism of AMACR-mediated chiral inversion vs. the stereochemical stability of alpha-fluoro analogs.

Experimental Protocols

To validate the integration of 2-(3,4-difluorophenyl)-2-fluoropropanoic acid into an inhibitor framework, two self-validating experimental systems are required: one to confirm stereochemical stability, and one to quantify enzyme target engagement.

Protocol A: In Vitro Chiral Stability Assay (Microsomal Incubation)

Objective: Validate that the alpha-fluoro substitution prevents metabolic epimerization.

Reagents:

  • Human Liver Microsomes (HLM) (20 mg/mL protein concentration)

  • NADPH Regenerating System (Solution A: NADP+ and Glc-6-P; Solution B: G6PDH)

  • Test Inhibitor (10 mM stock in DMSO)

  • Potassium Phosphate Buffer (100 mM, pH 7.4)

Methodology:

  • Preparation: Dilute the test inhibitor to a working concentration of 10 µM in the phosphate buffer. Causality: Maintaining DMSO concentration below 0.1% prevents solvent-induced inhibition of microsomal enzymes.

  • Incubation Mixture: In a 1.5 mL Eppendorf tube, combine 700 µL of buffer, 100 µL of HLM (final concentration 1 mg/mL), and 100 µL of the inhibitor. Pre-incubate at 37°C for 5 minutes.

  • Initiation: Add 100 µL of the NADPH regenerating system to initiate the metabolic reaction.

  • Time-Course Sampling: At t=0,15,30,60, and 120 minutes, withdraw 100 µL aliquots.

  • Quenching (Self-Validation Step): Immediately dispense each aliquot into 300 µL of ice-cold acetonitrile containing an internal standard. Causality: Cold organic solvent instantly precipitates microsomal proteins, halting all enzymatic activity and locking the metabolic profile for accurate downstream analysis.

  • Analysis: Centrifuge at 14,000 x g for 10 minutes. Analyze the supernatant via Chiral LC-MS/MS (e.g., Chiralpak AD-H column) to monitor the ratio of (S) to (R) enantiomers. A stable 100% (S)-enantiomer peak confirms successful stereochemical locking.

Protocol B: MIF Tautomerase Inhibition Assay

Objective: Quantify the inhibitory potency (IC50) of the synthesized fluorinated compound against Macrophage Migration Inhibitory Factor (MIF)[3].

Workflow N1 Step 1: Enzyme Pre-incubation Recombinant MIF + Fluorinated Inhibitor N2 Step 2: Reaction Initiation Add L-Dopachrome Methyl Ester Substrate N1->N2 N3 Step 3: Kinetic Read Monitor Absorbance at 475 nm (5 min) N2->N3 N4 Step 4: Data Analysis Calculate Initial Velocity (v0) and IC50 N3->N4

Fig 2: Step-by-step kinetic workflow for validating MIF tautomerase inhibition.

Methodology:

  • Enzyme Preparation: Dilute recombinant human MIF to a final assay concentration of 100 nM in assay buffer (50 mM Bis-Tris, 1 mM EDTA, pH 6.2).

  • Inhibitor Titration: Prepare a 10-point serial dilution of the fluorinated inhibitor (from 10 µM down to 0.5 nM) in the assay buffer.

  • Pre-incubation: In a 96-well UV-transparent microplate, mix 40 µL of the MIF solution with 10 µL of the inhibitor dilutions. Incubate at room temperature for 15 minutes. Causality: This allows the inhibitor to reach thermodynamic binding equilibrium with the enzyme prior to substrate competition.

  • Substrate Addition: Rapidly add 50 µL of freshly prepared L-dopachrome methyl ester (1 mM) to all wells using a multichannel pipette.

  • Kinetic Measurement: Immediately transfer the plate to a microplate reader. Monitor the decrease in absorbance at 475 nm continuously for 5 minutes. Causality: MIF catalyzes the tautomerization of L-dopachrome methyl ester into a colorless indole derivative. Continuous kinetic reading ensures the initial velocity ( v0​ ) is captured strictly within the linear range of substrate conversion, preventing artifacts from substrate depletion.

  • IC50 Calculation: Plot the fractional activity ( vinhibitor​/vvehicle​ ) against the log of inhibitor concentration. Fit the data to a four-parameter logistic non-linear regression model to determine the IC50.

References

  • [1] Synthesis and optical resolution of 2-aryl-2-fluoropropionic acids, fluorinated analogues of non-steroidal anti-inflammatory drugs (NSAIDs). PubMed / National Institutes of Health. 1

  • [2] Structure-Based Design of Active-Site-Directed, Highly Potent, Selective, and Orally Bioavailable Low-Molecular-Weight Protein Tyrosine Phosphatase Inhibitors. Journal of Medicinal Chemistry / ACS Publications. 2

  • [3] Fluoropropanoic Acid Compound Revealed as Novel Macrophage Migration Inhibitory Factor (MIF) Inhibitor through Virtual Screening and Molecular Dynamics (MD) Simulation. Letters in Drug Design & Discovery / Bentham Science Publishers. 3

  • [4] Substituted pyridine derivatives as SARM1 inhibitors. US Patent 11970481B1 / Google Patents. 4

Sources

Method

Application Notes and Protocols for Late-Stage Functionalization Using 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid

Introduction: The Strategic Imperative of Late-Stage Functionalization with Fluorinated Moieties In the landscape of contemporary drug discovery and development, the ability to modify complex molecular scaffolds at a lat...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Imperative of Late-Stage Functionalization with Fluorinated Moieties

In the landscape of contemporary drug discovery and development, the ability to modify complex molecular scaffolds at a late stage of a synthetic sequence is a paramount objective. This strategy, termed late-stage functionalization (LSF), offers a powerful toolkit for rapidly generating analogues of a lead compound, thereby enabling a more efficient exploration of the structure-activity relationship (SAR) and structure-property relationship (SPR).[1][2] Among the myriad of chemical transformations employed in LSF, the introduction of fluorine-containing groups has garnered significant attention. The unique physicochemical properties of fluorine—its high electronegativity, small steric footprint, and the strength of the carbon-fluorine bond—can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to its biological target.

This document provides a comprehensive technical guide to the application of 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid as a precursor for the late-stage introduction of the 1-(3,4-difluorophenyl)-1-fluoroethyl moiety into organic molecules. While direct literature precedent for this specific reagent in LSF is emerging, the protocols and mechanisms detailed herein are grounded in well-established principles of photoredox-mediated decarboxylative radical generation from α-fluoro carboxylic acids.[3][4][5]

Reagent Profile: 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid

  • Structure:

    • Molecular Formula: C₉H₇F₃O₂

    • Molecular Weight: 204.15 g/mol

    • CAS Number: 1780935-30-9[6]

  • Physicochemical Properties:

    • A white to off-white solid at room temperature.

    • Soluble in common organic solvents such as acetonitrile, dimethylformamide (DMF), and dichloromethane (DCM).

    • The presence of the α-fluoro substituent enhances the acidity of the carboxylic acid compared to its non-fluorinated analogue.

Synthetic Accessibility: 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid and its analogues can be synthesized through established methods for the preparation of α-fluoro carboxylic acids, such as the fluorination of corresponding ketene silyl acetals or through nucleophilic fluorination of α-hydroxy esters.[7] The commercial availability of structurally related compounds suggests its accessibility for research and development purposes.[8]

Core Mechanistic Principle: Photoredox-Mediated Decarboxylative Radical Generation

The central strategy for harnessing the reactivity of 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid in LSF is its conversion to a highly reactive α-fluoroalkyl radical via photoredox catalysis. This process circumvents the need for harsh reaction conditions and offers a high degree of functional group tolerance, a hallmark of effective LSF.

A significant challenge in the decarboxylation of α-fluoro carboxylic acids is the high oxidation potential of the corresponding α-fluorocarboxylate anion.[4][9] Overcoming this thermodynamic barrier requires a sufficiently oxidizing photocatalyst in its excited state. The proposed mechanism is as follows:

  • Deprotonation: In the presence of a suitable base, the carboxylic acid is deprotonated to form the carboxylate anion.

  • Single-Electron Transfer (SET): Upon irradiation with visible light (typically blue LEDs), the photocatalyst (e.g., an iridium or ruthenium complex) is excited to a strongly oxidizing state. This excited-state photocatalyst then engages in a single-electron transfer with the carboxylate, oxidizing it to a carboxyl radical.

  • Decarboxylation: The resulting carboxyl radical is highly unstable and undergoes rapid, irreversible decarboxylation (loss of CO₂) to generate the desired 1-(3,4-difluorophenyl)-1-fluoroethyl radical .

  • Radical Trapping: This nucleophilic radical can then be trapped by a suitable radical acceptor, such as an electron-deficient olefin (Michael acceptor), to form a new carbon-carbon bond.

G PC Photocatalyst (PC) PC_star Excited PC* PC->PC_star Visible Light (hν) PC_red Reduced PC- PC_star->PC_red SET Carboxylate R-COO⁻ PC_red->PC Adduct_Radical Adduct Radical Acid R-COOH (2-(3,4-Difluorophenyl)- 2-fluoropropanoic acid) Acid->Carboxylate Base Carboxyl_Radical R-COO• Carboxylate->Carboxyl_Radical Oxidation by PC* Radical R• (1-(3,4-difluorophenyl)- 1-fluoroethyl radical) Carboxyl_Radical->Radical - CO₂ Radical->Adduct_Radical C-C Bond Formation Acceptor Michael Acceptor (e.g., Acrylate) Product Functionalized Product Adduct_Radical->Product

Caption: Proposed mechanism for photoredox-mediated decarboxylative functionalization.

Application Protocol: Late-Stage Giese-Type Addition to Michael Acceptors

This protocol describes a general procedure for the late-stage functionalization of a complex molecule containing a Michael acceptor moiety (e.g., an acrylate, acrylamide, or vinyl sulfone) using 2-(3,4-difluorophenyl)-2-fluoropropanoic acid. The reaction should be performed under an inert atmosphere.

Materials:

  • 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid

  • Substrate containing a Michael acceptor

  • Photocatalyst (e.g., Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ or a suitable organic photocatalyst)

  • Base (e.g., an organic base such as N,N-diisopropylethylamine (DIPEA) or a weaker inorganic base like Cs₂CO₃)

  • Anhydrous, degassed solvent (e.g., acetonitrile or dimethylformamide)

  • Schlenk flask or reaction vial with a magnetic stir bar

  • Blue LED light source (e.g., 450 nm)

  • Standard laboratory glassware for workup and purification (e.g., separatory funnel, rotary evaporator, flash chromatography system)

Experimental Procedure:

  • Reaction Setup:

    • To a Schlenk flask or oven-dried reaction vial, add 2-(3,4-difluorophenyl)-2-fluoropropanoic acid (1.2-2.0 equivalents), the Michael acceptor substrate (1.0 equivalent), and the photocatalyst (1-2 mol%).

    • Seal the vessel with a septum.

    • Evacuate and backfill the vessel with an inert gas (e.g., nitrogen or argon) three times.

  • Reagent Addition:

    • Through the septum, add the anhydrous, degassed solvent (to achieve a substrate concentration of approximately 0.1 M).

    • Add the base (1.5-2.5 equivalents) via syringe. The choice of base can be critical and may require optimization.

  • Reaction Execution:

    • Place the reaction vessel approximately 5-10 cm from the blue LED light source. To maintain a consistent temperature, a fan may be directed at the vessel.

    • Stir the reaction mixture vigorously at room temperature.

    • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Reaction times can vary from 12 to 48 hours.[10]

  • Workup and Purification:

    • Upon completion, dilute the reaction mixture with ethyl acetate or dichloromethane.

    • Wash the organic layer with saturated aqueous sodium bicarbonate solution, followed by brine.

    • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired functionalized product.

Illustrative Data and Discussion

The following table presents a selection of representative Michael acceptors and the expected products from the proposed late-stage functionalization protocol. The yields are hypothetical and based on analogous transformations reported in the literature for other α-fluoro carboxylic acids.[4][5]

EntryMichael Acceptor SubstrateExpected ProductHypothetical Yield (%)
1N-PhenylacrylamideN-Phenyl-3-(1-(3,4-difluorophenyl)-1-fluoroethyl)propanamide75
2Methyl AcrylateMethyl 3-(1-(3,4-difluorophenyl)-1-fluoroethyl)propanoate80
3Phenyl Vinyl Sulfone1-(1-(3,4-Difluorophenyl)-1-fluoroethyl)-2-(phenylsulfonyl)ethane65
4Acrylonitrile4-(3,4-Difluorophenyl)-4-fluoropentanenitrile70

Causality Behind Experimental Choices:

  • Photocatalyst Selection: The choice of an iridium-based photocatalyst with a high oxidation potential in its excited state, such as Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆, is crucial for the efficient single-electron oxidation of the challenging α-fluorocarboxylate.[4]

  • Solvent and Base: The solvent and base combination can influence the reaction efficiency. A polar aprotic solvent like acetonitrile is often a good starting point. The base should be strong enough to deprotonate the carboxylic acid but not so strong as to cause side reactions with the substrate or product.

  • Stoichiometry: An excess of the carboxylic acid is often used to ensure complete consumption of the limiting, and often more valuable, Michael acceptor substrate.

Safety and Handling

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves, when handling any chemicals.

Chemical-Specific Hazards:

  • Fluorinated Carboxylic Acids: These compounds are acidic and may be corrosive. Avoid inhalation of dust and contact with skin and eyes.[11][12] In case of contact, rinse the affected area with copious amounts of water.

  • Solvents: Acetonitrile and DMF are toxic and can be absorbed through the skin. Handle these solvents in a well-ventilated fume hood.

  • Photocatalysts: While used in catalytic amounts, some heavy metal-based photocatalysts can be toxic. Handle with care and avoid generating dust.

  • Light Source: Do not look directly into the high-intensity blue LED light source.

Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.

Conclusion

2-(3,4-Difluorophenyl)-2-fluoropropanoic acid represents a promising, albeit underexplored, building block for the late-stage introduction of the 1-(3,4-difluorophenyl)-1-fluoroethyl group into complex molecules. The photoredox-mediated decarboxylative strategy provides a mild and functional group-tolerant pathway for the generation of the key α-fluoroalkyl radical intermediate. The protocols and insights provided in this guide, based on established chemical principles, offer a solid foundation for researchers, scientists, and drug development professionals to explore the potential of this reagent in their LSF campaigns, thereby accelerating the discovery of novel and improved therapeutic agents.

References

  • Engaging α-Fluorocarboxylic Acids Directly in Decarboxylative C–C Bond Formation. ACS Catalysis. [Link]

  • Late-Stage Fluorination: From Fundamentals to Application. PMC. [Link]

  • Synthesis of Alkyl Fluorides and Fluorinated Unnatural Amino Acids via Photochemical Decarboxylation of α-Fluorinated Carboxylic Acids. ACS Publications. [Link]

  • Addition of Fluorine and a Late-Stage Functionalization (LSF) of the Oral SERD AZD9833. ACS Publications. [Link]

  • Redox-neutral decarboxylative coupling of fluoroalkyl carboxylic acids via dual metal photoelectrocatalysis. Royal Society of Chemistry. [Link]

  • Late-Stage Fluorination: From Fundamentals to Application. Harvard DASH. [Link]

  • Fluorinated building blocks in drug design: new pathways and targets. Taylor & Francis Online. [Link]

  • Late-Stage Fluorination. Max-Planck-Gesellschaft. [Link]

  • Synthesis of Alkyl Fluorides and Fluorinated Unnatural Amino Acids via Photochemical Decarboxylation of α-Fluorinated Carboxylic Acids. Organic Chemistry Portal. [Link]

  • Engaging α-Fluorocarboxylic Acids Directly in Decarboxylative C–C Bond Formation. ACS Publications. [Link]

  • Synthetic applications of α,α-difluoroarylacetic acids and salts via decarboxylative functionalization. Royal Society of Chemistry. [Link]

  • Synthesis of α-fluorocarboxylic acids and derivatives. Organic Chemistry Portal. [Link]

  • Divergent functionalization of alkenes enabled by photoredox activation of CDFA and α-halo carboxylic acids. Royal Society of Chemistry. [Link]

  • Decarboxylative Fluorination of Aliphatic Carboxylic Acids via Photoredox Catalysis. ACS Publications. [Link]

  • Synthesis of alpha-fluorocarboxylates from the corresponding acids using acetyl hypofluorite. PubMed. [Link]

  • Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts.
  • Synthesis and optical resolution of 2-aryl-2-fluoropropionic acids, fluorinated analogues of non-steroidal anti-inflammatory drugs (NSAIDs). PubMed. [Link]

  • Synthesis and Development of 3-((2,4-Difluorophenyl)Amino)Propanoic Acid Derivatives as an Antiproliferative Medicinal Chemistry Scaffold Targeting Growth Factor Receptors. MDPI. [Link]

  • An Improved Process For The Synthesis Of 2 (2,4 Difluorophenyl) 1,3. Quick Company. [Link]

  • Fluorinated Propionic Acids Unmasked: Puzzling Fragmentation Phenomena of the Deprotonated Species. Radboud Repository. [Link]

  • 2,3-Difluoropropanoic acid. PubChem. [Link]

Sources

Application

Synthesis of fluorinated active pharmaceutical ingredients (APIs) with 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid

Document Type: Technical Application Guide & Standard Operating Procedure Target Audience: Synthetic Chemists, Medicinal Chemists, and Process Development Scientists Executive Summary & Mechanistic Rationale The strategi...

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Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Technical Application Guide & Standard Operating Procedure Target Audience: Synthetic Chemists, Medicinal Chemists, and Process Development Scientists

Executive Summary & Mechanistic Rationale

The strategic incorporation of fluorine into Active Pharmaceutical Ingredients (APIs) is a cornerstone of modern drug design[1]. The building block 2-(3,4-difluorophenyl)-2-fluoropropanoic acid (CAS: 1780935-30-9) represents a highly specialized, multi-fluorinated pharmacophore designed to address specific metabolic and physicochemical liabilities in drug development.

As a Senior Application Scientist, I approach the integration of this building block not just as a synthetic step, but as a structural engineering challenge. The utility of this specific acid lies in two distinct structural features:

  • The 3,4-Difluorophenyl Moiety: Fluorination at the 3- and 4-positions of the phenyl ring effectively blocks the most common sites of Cytochrome P450 (CYP450)-mediated aromatic hydroxylation, dramatically increasing the metabolic half-life of the resulting API[2].

  • The α -Fluoro- α -methyl Quaternary Center: Unlike traditional α -aryl propanoic acids (e.g., ibuprofen), which undergo rapid in vivo racemization via enolization, the α -fluorine atom creates a configurationally stable quaternary center. Furthermore, the strong electron-withdrawing nature of the fluorine lowers the pKa of the carboxylic acid and alters the conformational preference of the resulting amide bond (favoring an anti-periplanar orientation to minimize dipole repulsion)[3].

This guide details the optimized protocols for activating and coupling this sterically hindered, electronically deactivated carboxylic acid to complex amine cores—a critical path in the synthesis of next-generation kinase inhibitors and CNS-penetrant therapeutics.

Synthetic Workflow & Integration Strategy

The primary synthetic challenge when utilizing 2-(3,4-difluorophenyl)-2-fluoropropanoic acid is overcoming the profound steric hindrance of the α -quaternary center combined with the inductive deactivation by the α -fluorine. Standard coupling reagents (e.g., EDC/HOBt) frequently fail or require excessive heating, leading to degradation. Our workflow utilizes uronium-based coupling (HATU) to generate a highly reactive HOAt-ester intermediate.

Workflow A 2-(3,4-Difluorophenyl)- 2-fluoropropanoic acid C Activation Complex (HATU / DIPEA) A->C Base-promoted Activation B Target Amine Core (e.g., Piperazine) D HOAt-Active Ester Intermediate B->D Nucleophilic Attack C->D HOAt generation E Alpha-Fluoro Amide API Precursor D->E Amidation (Anhydrous DMF) F Final Fluorinated API E->F Downstream Processing

Workflow for integrating 2-(3,4-difluorophenyl)-2-fluoropropanoic acid into target APIs.

Experimental Protocols: Amide Bond Formation

The following protocol is a self-validating system designed to ensure high-yielding amidation of the sterically hindered α -fluoro acid.

Materials Required
  • Acid: 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid (1.0 eq)

  • Amine: Target API heterocyclic amine (1.1 eq)

  • Coupling Reagent: HATU (1.2 eq)

  • Base: N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

  • Solvent: Anhydrous N,N-Dimethylformamide (DMF) (<50 ppm H₂O)

Step-by-Step Methodology

Step 1: Pre-Activation (Causality: Overcoming Steric Hindrance)

  • Charge a flame-dried, argon-purged reaction vessel with 2-(3,4-difluorophenyl)-2-fluoropropanoic acid (1.0 mmol) and HATU (1.2 mmol).

  • Add anhydrous DMF (5.0 mL). Scientific Rationale: Strict anhydrous conditions are mandatory. The highly electrophilic nature of the resulting HOAt-ester makes it exceptionally prone to hydrolysis by trace water, which outcompetes the sterically hindered amine.

  • Add DIPEA (3.0 mmol) dropwise at 0 °C. Stir for 15 minutes at room temperature.

    • Validation Checkpoint 1: Analyze a 5 µL aliquot via UPLC-MS. You must observe the complete disappearance of the free acid and the formation of the HOAt-active ester mass adduct. If unreacted acid remains, verify the moisture content of your DMF.

Step 2: Nucleophilic Addition 4. Dissolve the target amine (1.1 mmol) in anhydrous DMF (2.0 mL) and add dropwise to the activated ester solution over 10 minutes. 5. Stir the reaction mixture at 40 °C for 12–18 hours.

  • Scientific Rationale: Elevated temperature (40 °C) is required because the trajectory of nucleophilic attack is severely restricted by the α -methyl and α -fluorine groups.

Step 3: Work-up and Isolation 6. Quench the reaction by adding saturated aqueous NH₄Cl (10 mL). 7. Extract the aqueous layer with Ethyl Acetate (3 × 15 mL). 8. Wash the combined organic layers sequentially with 5% aqueous LiCl (3 × 10 mL) to remove residual DMF, followed by brine (10 mL).

  • Validation Checkpoint 2: The 5% LiCl wash is critical. Failure to remove DMF completely will result in broad NMR peaks and artificially inflated yields.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Data Presentation & Optimization Metrics

To demonstrate the necessity of the chosen conditions, Table 1 summarizes the optimization matrix for coupling 2-(3,4-difluorophenyl)-2-fluoropropanoic acid with a standard secondary amine (e.g., piperazine derivative).

Table 1: Optimization of Amide Coupling Conditions

Coupling ReagentBaseSolventTemp (°C)Time (h)Conversion (%)*Isolated Yield (%)
EDC / HOBtEt₃NDCM2524< 20%N/A
T3P (50% in EtOAc)DIPEAEtOAc602445%38%
PyBOPDIPEADMF401872%65%
HATU DIPEA DMF 40 12 > 98% 91%

*Conversion determined by UPLC-UV (254 nm) integration of the crude reaction mixture.

Table 2: Impact of the Fluorinated Motif on API Properties (Model Data)

The integration of this specific building block yields profound physicochemical improvements compared to its non-fluorinated analogs[4].

Pharmacophore MotifMicrosomal Stability (T½, min)LogD (pH 7.4)Configuration Stability
Phenyl- α -methyl acid (Profen)251.8Rapid Racemization
3,4-DiF-Phenyl- α -methyl acid852.4Rapid Racemization
3,4-DiF-Phenyl- α -fluoro- α -methyl acid > 240 2.9 Fully Stable (No Enolization)

Conclusion

The synthesis of APIs utilizing 2-(3,4-difluorophenyl)-2-fluoropropanoic acid requires a deep understanding of organofluorine steric and electronic effects. By employing highly reactive uronium coupling agents under strictly anhydrous conditions, chemists can successfully overcome the inherent unreactivity of this building block. The resulting α -fluoro amides offer unparalleled metabolic stability and conformational rigidity, making them invaluable assets in the modern medicinal chemist's toolkit[5].

References

  • Hagmann, W. K. (2008). The Many Roles for Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 51(15), 4359-4369. URL:[Link]

  • Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. URL:[Link]

  • Ojima, I. (Ed.). (2009). Fluorine in Medicinal Chemistry and Chemical Biology. Wiley-Blackwell. URL:[Link] (Referenced via ACS Applications of Fluorine)

  • Filler, R., & Saha, R. (2009). Fluorine in medicinal chemistry: a century of progress and a 60-year retrospective of selected highlights. Future Medicinal Chemistry, 1(5), 777-791. URL:[Link]

  • Böhm, H. J., Banner, D., Bendels, S., Kansy, M., Kuhn, B., Müller, K., Obst-Sander, U., & Stahl, M. (2004). Fluorine in medicinal chemistry. ChemBioChem, 5(5), 637-643. URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Defluorination in Propanoic Acid Coupling

Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to addres...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the challenge of unintended defluorination during the coupling of fluorinated propanoic acids. Our goal is to equip you with the knowledge and practical strategies to mitigate this side reaction, ensuring the integrity of your target molecules.

Introduction: The Fluorine Conundrum in Amide Bond Formation

The introduction of fluorine into drug candidates is a widely employed strategy to enhance metabolic stability, binding affinity, and bioavailability.[1][2] However, the very properties that make fluorine-containing molecules desirable can also present synthetic challenges. One of the most common and often frustrating side reactions encountered during the amide coupling of fluorinated propanoic acids is the cleavage of the carbon-fluorine (C-F) bond, leading to defluorinated impurities. The C-F bond is the strongest single bond to carbon, yet under certain reaction conditions, it can be surprisingly labile.[3][4] This guide will delve into the mechanisms behind this unwanted reaction and provide actionable solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary drivers of defluorination during the coupling of fluorinated propanoic acids?

A1: Defluorination during amide coupling is typically driven by a combination of factors, primarily related to the reaction mechanism and the electronic nature of the fluorinated substrate. The most common mechanisms involve:

  • Base-Mediated Elimination: This is particularly prevalent for propanoic acids with fluorine at the β-position. A strong base can abstract an acidic α-proton, leading to the formation of an enolate or a related intermediate. Subsequent elimination of a fluoride ion results in the formation of an α,β-unsaturated amide.

  • Nucleophilic Attack: In some cases, nucleophiles present in the reaction mixture (including the amine coupling partner or additives) can directly attack the carbon atom bearing the fluorine, especially if the carbon is electron-deficient.

  • Reductive Defluorination: Certain coupling reagents or additives, especially under specific conditions, can facilitate single-electron transfer (SET) processes, leading to the formation of radical intermediates that can lose a fluoride ion.[5][6]

The propensity for defluorination is also highly dependent on the stability of the potential carbocation or carbanion intermediates formed upon C-F bond cleavage.

Q2: How does the position of the fluorine atom on the propanoic acid chain influence the risk of defluorination?

A2: The position of the fluorine substituent is a critical determinant of the likelihood and mechanism of defluorination:

  • α-Fluoropropanoic Acids: These are generally more stable to base-mediated elimination. However, the electron-withdrawing effect of the fluorine atom can make the carbonyl carbon more electrophilic and susceptible to side reactions depending on the coupling conditions.

  • β-Fluoropropanoic Acids: These are highly susceptible to base-mediated E1cB (Elimination Unimolecular conjugate Base) type elimination reactions. The presence of an acidic α-proton facilitates this pathway.

  • γ-Fluoropropanoic Acids and beyond: As the fluorine atom moves further from the carboxylic acid group, the risk of elimination reactions decreases significantly.

Q3: Are certain coupling reagents more prone to causing defluorination?

A3: Yes, the choice of coupling reagent plays a pivotal role. Reagents that generate highly reactive intermediates or require strongly basic conditions can exacerbate defluorination.

  • Carbodiimides (e.g., DCC, EDC): When used with activating agents like HOBt or HOAt, these are generally a good starting point. However, the formation of the O-acylisourea intermediate can sometimes lead to side reactions. The choice of base is crucial when using carbodiimides.

  • Uronium/Aminium Salts (e.g., HBTU, HATU): These reagents are highly efficient but are often used with tertiary amine bases like DIEA, which can promote elimination, especially with β-fluorinated acids. A side reaction can also occur where the amine reacts with the coupling reagent to form a guanidinium by-product.

  • Phosphonium Salts (e.g., PyBOP, PyAOP): Similar to uronium salts, these are effective but their use with strong bases requires careful consideration.

  • Acid Halide Formation: Conversion of the carboxylic acid to an acyl fluoride or chloride can be an effective strategy. Acyl fluorides, in particular, are often more stable and less prone to side reactions than the corresponding chlorides.[7][8][9]

In-Depth Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving defluorination issues in your coupling reactions.

Initial Diagnosis: Confirming and Quantifying Defluorination

Before optimizing your reaction, it's crucial to confirm that defluorination is indeed the issue and to quantify the extent of the problem.

Recommended Analytical Techniques:

  • ¹⁹F NMR Spectroscopy: This is the most direct method to detect and quantify both the desired fluorinated product and any defluorinated byproducts. The disappearance of the fluorine signal or the appearance of new fluorine-containing species can be monitored.

  • Mass Spectrometry (MS): Look for masses corresponding to the expected product minus the mass of one or more fluorine atoms (a loss of ~19 Da per fluorine). High-resolution mass spectrometry (HRMS) can confirm the elemental composition.

  • HPLC Analysis: A well-developed HPLC method can often separate the fluorinated product from its defluorinated counterpart. Spiking the reaction mixture with a synthesized standard of the suspected defluorinated product can help in peak identification.

Troubleshooting Workflow: A Step-by-Step Approach

If defluorination is confirmed, follow this workflow to systematically address the problem.

Troubleshooting_Workflow Start Defluorination Detected Base Step 1: Evaluate the Base Start->Base Coupling_Reagent Step 2: Re-evaluate the Coupling Reagent Base->Coupling_Reagent If problem persists Success Problem Resolved Base->Success If successful Solvent_Temp Step 3: Optimize Solvent and Temperature Coupling_Reagent->Solvent_Temp If problem persists Coupling_Reagent->Success If successful Alternative Step 4: Consider Alternative Strategies Solvent_Temp->Alternative If problem persists Solvent_Temp->Success If successful Alternative->Success If successful

Caption: A systematic workflow for troubleshooting defluorination.

Step 1: Evaluate the Base

The choice and amount of base are often the primary culprits, especially for β-fluorinated systems.

  • Problem: Strong, non-nucleophilic bases like DBU or highly hindered bases like 2,4,6-collidine can readily promote elimination. Even the commonly used diisopropylethylamine (DIEA) can be problematic.

  • Solution:

    • Reduce the amount of base: Use the minimum stoichiometric amount required for the reaction.

    • Switch to a weaker or more sterically hindered base: Consider using N-methylmorpholine (NMM) or 2,6-lutidine.

    • In situ neutralization: For solid-phase peptide synthesis (SPPS), in situ neutralization protocols can be beneficial.[10]

Table 1: Comparison of Common Bases for Coupling Fluorinated Propanoic Acids

BasepKa of Conjugate AcidCommon ApplicationsPotential for DefluorinationRecommendations
Diisopropylethylamine (DIEA)~10.7General purposeModerate to High, especially with β-fluoro acidsUse with caution; consider alternatives if defluorination is observed.
N-Methylmorpholine (NMM)~7.4Peptide couplingLow to ModerateA good first alternative to DIEA.
2,6-Lutidine~6.7Acid scavengerLowEffective at scavenging acid without promoting strong base-catalyzed side reactions.
2,4,6-Collidine~7.4Hindered baseModerateCan be effective, but its basicity can still be an issue.
DBU~13.5Strong, non-nucleophilicVery HighGenerally not recommended for sensitive fluorinated substrates.
Step 2: Re-evaluate the Coupling Reagent

If modifying the base is insufficient, the coupling reagent itself may be the issue.

  • Problem: Highly reactive coupling reagents can lead to a higher concentration of activated species that are more prone to decomposition or side reactions.

  • Solution:

    • Switch to a carbodiimide-based activation: If using a uronium or phosphonium salt, consider switching to EDC or DIC in the presence of an additive like OxymaPure® or COMU.

    • Convert to an acyl fluoride: This two-step approach can be very effective. The carboxylic acid is first converted to a more stable acyl fluoride using a deoxyfluorinating agent, which is then coupled to the amine.[8]

Step 3: Optimize Solvent and Temperature

Reaction conditions can have a significant impact on the rates of competing reactions.

  • Problem: High temperatures can provide the activation energy needed for the defluorination pathway. Polar aprotic solvents can stabilize charged intermediates that may be involved in defluorination.

  • Solution:

    • Lower the reaction temperature: Run the coupling at 0 °C or even lower if the reaction rate is acceptable.

    • Change the solvent: If using a very polar solvent like DMF or NMP, consider switching to a less polar solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

Step 4: Consider Alternative Strategies

If the above optimizations fail, a more fundamental change in strategy may be necessary.

  • Protecting Groups: In some cases, the introduction of a bulky protecting group on a nearby functionality can sterically hinder the approach of the base to the acidic proton, thus reducing the rate of elimination.

  • Substrate Modification: If possible, consider synthesizing an analogue with the fluorine atom at a different, less reactive position.

Experimental Protocols

Protocol 1: General Procedure for Low-Defluorination Amide Coupling of a β-Fluoropropanoic Acid

This protocol is designed as a starting point for minimizing defluorination.

  • Dissolve the β-fluoropropanoic acid (1.0 eq.) and the amine (1.1 eq.) in anhydrous DCM (0.1 M).

  • Add OxymaPure® (1.2 eq.) to the solution.

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Add N-methylmorpholine (NMM) (1.2 eq.) to the mixture.

  • In a separate vial, dissolve EDC·HCl (1.2 eq.) in anhydrous DCM.

  • Slowly add the EDC solution to the reaction mixture at 0 °C over 10-15 minutes.

  • Stir the reaction at 0 °C for 1 hour, then allow it to slowly warm to room temperature and stir for an additional 4-16 hours.

  • Monitor the reaction by LC-MS and ¹⁹F NMR.

  • Upon completion, quench the reaction with a dilute aqueous acid solution (e.g., 1 M HCl) and extract the product with an organic solvent.

  • Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure. Purify by column chromatography.

Protocol 2: Two-Step Coupling via Acyl Fluoride Formation

This protocol is recommended for particularly challenging substrates.

Step A: Acyl Fluoride Formation

  • Dissolve the fluorinated propanoic acid (1.0 eq.) in anhydrous DCM.

  • Add a deoxyfluorinating reagent such as PyFluor (1.1 eq.) and a mild base like pyridine (1.2 eq.).

  • Stir at room temperature for 1-2 hours until the conversion to the acyl fluoride is complete (monitor by ¹⁹F NMR).

  • The crude acyl fluoride solution can often be used directly in the next step after filtration to remove any solids.

Step B: Amide Coupling

  • To the crude acyl fluoride solution from Step A, add the amine (1.1 eq.).

  • If the amine is provided as a salt, add a non-nucleophilic base like 2,6-lutidine (1.2 eq.) to liberate the free amine.

  • Stir at room temperature for 2-12 hours.

  • Work up and purify as described in Protocol 1.

Mechanistic Insights: Visualizing the Defluorination Pathway

Understanding the underlying mechanism is key to effective troubleshooting. The diagram below illustrates the common E1cB elimination pathway for a β-fluorinated propanoic acid during amide coupling.

Caption: The E1cB elimination mechanism leading to defluorination.

References

  • Redox-neutral decarboxylative coupling of fluoroalkyl carboxylic acids via dual metal photoelectrocatalysis. Chemical Science, 2024.

  • C-F bond activation - Zhu Group at the Chinese University of Hong Kong, Shenzhen. Zhu Group Website. Accessed March 2026.

  • Deoxyfluorination of Carboxylic Acids with CpFluor: Access to Acyl Fluorides and Amides. The Journal of Organic Chemistry, 2021.

  • Degradation of Perfluoroalkyl Ether Carboxylic Acids with Hydrated Electrons: Structure–Reactivity Relationships and Environme. eScholarship, 2020.

  • Main group metal-mediated strategies for C–H and C–F bond activation and functionalisation of fluoroarenes. Chemical Science, 2023.

  • Synthesis of α-fluorocarboxylic acids and derivatives. Organic Chemistry Portal. Accessed March 2026.

  • Low-temperature mineralization of perfluorocarboxylic acids. Science, 2022.

  • Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 2009.

  • Synthesis of Fluorinated Amide Derivatives via a Radical N-Perfluoroalkylation–Defluorination Pathway. The Journal of Organic Chemistry, 2020.

  • Anaerobic defluorination of chlorine-substituted per- and polyfluorinated carboxylic acids triggered by microbial dechlorination. ChemRxiv, 2023.

  • Deoxygenative perfluoroalkylthiolation of carboxylic acids with benzothiazolium reagents. Journal of Fluorine Chemistry, 2024.

  • α-Fluorination of carbonyls using nucleophilic fluorine. Nature Research, 2019.

  • Amide N–C Bond Activation: A Graphical Overview of Acyl and Decarbonylative Coupling. The Journal of Organic Chemistry, 2021.

  • A Base-Promoted Reductive Coupling Platform for the Divergent Defluorofunctionalization of Trifluoromethylarenes. Journal of the American Chemical Society, 2022.

  • Troubleshooting incomplete Boc deprotection in peptide synthesis. Benchchem. Accessed March 2026.

  • Mechanism of Amide Bond Formation from Carboxylic Acids and Amines Promoted by 9-Silafluorenyl Dichloride Derivatives. The Journal of Organic Chemistry, 2017.

  • Deoxyfluorination of Carboxylic Acids via an in situ Generated Trifluoromethoxide Salt. Organic Letters, 2023.

  • A Base-Promoted Reductive Coupling Platform for the Divergent Defluorofunctionalization of Trifluoromethylarenes. ResearchGate, 2022.

  • Elemental Sulfur-Mediated Transformation of Carboxylic Acids to Acyl Fluorides by Electrophilic Fluorinating Reagent, Selectfluor. Organic Letters, 2023.

  • Decarboxylative Fluorination of Aliphatic Carboxylic Acids via Photoredox Catalysis. Macmillan Group - Princeton University. Accessed March 2026.

  • Peptide synthesis troubleshooting. Reddit, 2023.

  • Synthesis of Fluorinated Amide Derivatives via a Radical N-Perfluoroalkylation–Defluorination Pathway. ResearchGate, 2020.

  • Practical Synthesis Guide to Solid Phase Peptide Chemistry. AAPPTec. Accessed March 2026.

  • What do you do when your peptide synthesis fails?. Biotage. Accessed March 2026.

  • Peptide Synthesis FAQ. Biomatik. Accessed March 2026.

  • Defluorination of perfluorooctanoic acid and perfluorooctane sulfonic acid by heterogeneous catalytic system of Fe-Al2O3/O3. ScienceDirect, 2024.

Sources

Optimization

Preventing thermal decomposition of 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid during storage

Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals working with 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid .

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals working with 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid . Due to its unique structural properties, this compound requires stringent handling protocols to prevent rapid degradation.

Mechanistic Insight: The Causality of Degradation

To effectively handle 2-(3,4-difluorophenyl)-2-fluoropropanoic acid, one must understand its primary chemical liability: thermal decarboxylation .

This compound belongs to the class of α -fluoro- α -arylpropanoic acids, which are structurally related to fluorinated non-steroidal anti-inflammatory drugs (NSAIDs) or "profens"[1]. While the α -fluorine atom is typically introduced to prevent in vivo epimerization[1], it drastically alters the stability of the carboxylic acid moiety[2].

The Causality: The electron-withdrawing nature of both the α -fluorine atom and the 3,4-difluorophenyl ring severely polarizes the C2–COOH bond. When exposed to thermal stress, the activation energy for the extrusion of carbon dioxide ( CO2​ ) is significantly lowered. The heterolytic cleavage of this bond results in an α -fluoro- α -aryl carbanion intermediate. This intermediate is highly stabilized by the inductive effects of the fluorine atoms and resonance from the aromatic ring, driving the reaction forward to yield the volatile degradant 1-(3,4-difluorophenyl)-1-fluoroethane and CO2​ gas. Furthermore, exposure to light can trigger similar photoredox-catalyzed decarboxylative pathways[3].

Mechanism A 2-(3,4-Difluorophenyl)- 2-fluoropropanoic acid B Thermal Stress (> 25°C) A->B Exposure C Transition State (C-C Cleavage) B->C Activation D 1-(3,4-Difluorophenyl)- 1-fluoroethane C->D Degradation E CO2 Gas (Pressure Build-up) C->E Outgassing

Figure 1: Mechanism of thermal decarboxylation triggered by ambient or elevated temperatures.

Troubleshooting FAQs

Q: I opened a sealed vial of the compound that was stored at room temperature for several months, and there was a noticeable "pop" (pressure release). What caused this? A: The pressure build-up is caused by the release of CO2​ gas, a direct byproduct of thermal decarboxylation[2]. When stored at ambient temperatures (>20°C), the compound slowly degrades. Always open aged vials in a fume hood and strictly store the material at -20°C to arrest this degradation pathway.

Q: Can I dry this compound in a vacuum oven at 60°C to remove residual solvent? A: No. Applying heat, especially under vacuum, will rapidly accelerate the decarboxylation process, leading to significant loss of the active compound and conversion into a volatile byproduct. To remove residual moisture or solvents, use a room-temperature vacuum desiccator with an appropriate desiccant (e.g., P2​O5​ ) or lyophilization.

Q: My HPLC assay shows a drop in purity, but no new peaks are visible on the UV chromatogram. Where did the degraded material go? A: The primary degradation product, 1-(3,4-difluorophenyl)-1-fluoroethane, is highly volatile. If the vial was not hermetically sealed, the degradant likely evaporated. Furthermore, this byproduct lacks the extended conjugation of the carboxylic acid, which alters its UV absorbance profile. We recommend using 19F NMR for a definitive mass balance analysis.

Quantitative Data & Analytical Markers

To ensure experimental reproducibility, scientists must monitor the integrity of the compound. The tables below summarize the temperature-dependent stability and the analytical markers required to detect degradation.

Table 1: Temperature-Dependent Stability Profile
Storage TemperatureEstimated Degradation RateRecommended Action
-20°C < 0.1% per yearOptimal: Mandatory for long-term storage.
2°C to 8°C ~1-2% per monthAcceptable: For short-term handling (days/weeks).
25°C (Ambient) ~5-10% per monthAvoid: Leads to gradual pressure build-up.
60°C (Oven) > 50% in 24 hoursStrictly Avoid: Rapid decarboxylation occurs.
Table 2: Analytical Markers for Quality Control ( 19F and 1H NMR)
Analyte 19F NMR Shifts (approx.) 1H NMR Shifts (approx.)
Intact Acid α -F: ~ -160 ppm Ar-F: ~ -135 to -140 ppm-CH3: ~ 1.8 ppm (d) Ar-H: ~ 7.1-7.4 ppm (m)
Degradant α -F: ~ -165 ppm (shifted) Ar-F: ~ -135 to -140 ppm-CH3: ~ 1.6 ppm (dd) α -H: ~ 5.6 ppm (dq)

Standard Operating Procedures (SOPs)

To guarantee the trustworthiness of your downstream assays, implement the following self-validating protocols for storage and analysis.

Protocol A: Cryogenic Aliquoting and Storage

Causality Check: Opening cold vials causes immediate atmospheric moisture condensation, which can catalyze ionization and subsequent degradation. Amber vials prevent photoredox decarboxylation[3].

  • Equilibration: Remove the bulk container from the -20°C freezer and place it in a desiccator. Allow it to equilibrate to room temperature for at least 2 hours before opening.

  • Inert Atmosphere Handling: Transfer the equilibrated vial to a glove box purged with dry Argon or Nitrogen (Relative Humidity < 10%).

  • Aliquoting: Weigh the required amounts into amber glass vials.

  • Sealing: Purge the headspace of each aliquot with Argon. Seal tightly using PTFE-lined caps to prevent moisture ingress and gas escape.

  • Storage: Immediately transfer the sealed aliquots back to a -20°C freezer.

Workflow N1 1. Remove from -20°C Freezer N2 2. Equilibrate to RT in Desiccator (Prevents Condensation) N1->N2 N3 3. Transfer to Argon Glove Box N2->N3 N4 4. Aliquot into Amber Vials (Prevents Photodegradation) N3->N4 N5 5. Purge Headspace & Seal (PTFE) N4->N5 N6 6. Return to -20°C Storage N5->N6

Figure 2: Step-by-step workflow for the safe aliquoting and long-term storage of the compound.

Protocol B: Analytical Verification via Quantitative 19F NMR

Causality Check: HPLC-UV may miss volatile degradation products. 19F NMR provides a definitive mass balance.

  • Sample Preparation: Dissolve 5 mg of the test compound in 0.6 mL of anhydrous CDCl3​ or DMSO−d6​ .

  • Internal Standard Addition: Add a precisely weighed quantity of an internal standard (e.g., fluorobenzene or trifluorotoluene) to enable quantitative NMR (qNMR).

  • Data Acquisition: Acquire the 19F NMR spectrum with proton decoupling to simplify the multiplet structures.

  • Analysis: Integrate the α -fluorine peak of the intact acid (~ -160 ppm) and compare it against the α -fluorine peak of the decarboxylated degradant (~ -165 ppm). Calculate the molar ratio against the internal standard to verify absolute purity.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Structural and Physicochemical Analysis: 2-(3,4-Difluorophenyl)-2-fluoropropanoic Acid versus Flurbiprofen

Introduction In the landscape of non-steroidal anti-inflammatory drugs (NSAIDs), the strategic incorporation of fluorine atoms into molecular scaffolds has become a cornerstone of modern medicinal chemistry. This practic...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the landscape of non-steroidal anti-inflammatory drugs (NSAIDs), the strategic incorporation of fluorine atoms into molecular scaffolds has become a cornerstone of modern medicinal chemistry. This practice is driven by fluorine's unique ability to modulate a molecule's physicochemical properties, such as metabolic stability, lipophilicity, and acidity (pKa), which in turn can significantly influence pharmacokinetic and pharmacodynamic profiles.[1][2][3] This guide provides an in-depth structural and physicochemical comparison between the well-established NSAID, Flurbiprofen, and a structurally related analogue, 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid.

Flurbiprofen, chemically known as 2-(2-fluoro-4-biphenylyl)propanoic acid, is a potent inhibitor of cyclooxygenase (COX) enzymes, which are responsible for the synthesis of prostaglandins involved in inflammation and pain.[4][5] Its clinical efficacy is well-documented, but like many NSAIDs, it is not without its side effects, particularly gastrointestinal issues.[6] The analogue, 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid, presents an intriguing case for comparative analysis. By altering the substitution pattern of fluorine on the phenyl ring and introducing a fluorine atom at the α-position of the propanoic acid moiety, we can explore the resulting shifts in molecular properties. This comparison will be of significant interest to researchers and professionals in drug development, offering insights into the rational design of next-generation anti-inflammatory agents.

Molecular Structure Analysis

The fundamental structural differences between 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid and Flurbiprofen are pivotal in dictating their chemical behavior and potential biological activity.

  • Flurbiprofen: Possesses a biphenyl core, which contributes to its significant lipophilicity. A single fluorine atom is located at the 2-position of one of the phenyl rings. The propanoic acid side chain features a chiral center at the α-carbon, with the (S)-enantiomer being the active inhibitor of prostaglandin synthesis.[7]

  • 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid: In this analogue, the biphenyl group is replaced by a 3,4-difluorophenyl moiety. This seemingly subtle change eliminates the axial chirality associated with the biphenyl system in Flurbiprofen.[8][9][10] Furthermore, the introduction of a fluorine atom at the α-position of the propanoic acid chain, in place of a hydrogen, is a significant modification. This geminal difluoro-like substitution at the benzylic position is expected to have a profound impact on the compound's acidity and metabolic stability.[11][12]

Below is a diagram illustrating the key structural distinctions between the two molecules.

G cluster_flurbiprofen Flurbiprofen cluster_analogue 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid flurbiprofen_structure Key Features: - Biphenyl Core - Single Fluoro Substitution on Phenyl Ring - Chiral α-Carbon analogue_structure Key Features: - 3,4-Difluorophenyl Group - α-Fluoro Substitution on Propanoic Acid - Absence of Biphenyl Axial Chirality flurbiprofen_structure->analogue_structure Structural Modifications

Caption: Key structural differences between Flurbiprofen and its difluorinated analogue.

Comparative Physicochemical Properties

The structural modifications outlined above are predicted to manifest in distinct physicochemical properties. The following table summarizes these expected differences, with experimental data for Flurbiprofen provided for reference.

PropertyFlurbiprofen2-(3,4-Difluorophenyl)-2-fluoropropanoic acid (Predicted)Rationale for Predicted Differences
Molecular Weight 244.26 g/mol 218.15 g/mol Replacement of a phenyl group with a fluorine atom and a hydrogen with a fluorine atom leads to a lower molecular weight.
pKa 4.03[13]< 4.03The strong electron-withdrawing effects of the three fluorine atoms are expected to increase the acidity of the carboxylic acid group, resulting in a lower pKa.[1][11][12]
logP 4.16[13]Likely lowerWhile a single fluorine substitution can increase lipophilicity, the replacement of a phenyl ring with a difluorophenyl group and the addition of a polar C-F bond at the α-position may lead to an overall decrease in lipophilicity.[1][2]
Melting Point (°C) 110-111[13]Requires experimental determinationCrystal packing and intermolecular forces will be different, making a direct prediction difficult without experimental data.
Aqueous Solubility 8 mg/L at 22°C[13]Likely higherA lower logP and potentially stronger interactions with water due to the additional fluorine atoms could lead to increased aqueous solubility.[14][15]

Experimental Protocols for Characterization

To empirically validate the predicted physicochemical properties of 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid and provide a robust comparison with Flurbiprofen, the following experimental protocols are recommended.

Protocol 1: Determination of the Octanol-Water Partition Coefficient (logP) by the Shake-Flask Method

This method is considered the gold standard for determining lipophilicity.[16][17]

Objective: To quantify the differential solubility of the analyte in n-octanol and water.

Methodology:

  • Preparation of Phases: Prepare a phosphate-buffered saline (PBS) solution at pH 7.4 and pre-saturate it with n-octanol. Similarly, pre-saturate n-octanol with the PBS solution to ensure thermodynamic equilibrium.[18][19]

  • Sample Preparation: Accurately weigh and dissolve a small amount of the test compound in the pre-saturated n-octanol.

  • Partitioning: Add an equal volume of the pre-saturated PBS to the n-octanol solution in a sealed vial.

  • Equilibration: Vigorously shake the vial for a fixed period (e.g., 1 hour) to ensure the compound reaches equilibrium between the two phases.[18]

  • Phase Separation: Centrifuge the vial to achieve clear separation of the n-octanol and aqueous layers.

  • Quantification: Carefully sample both the upper organic layer and the lower aqueous layer. Analyze the concentration of the compound in each phase using a suitable analytical technique, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).[18]

  • Calculation: The logP is calculated as the base-10 logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

Protocol 2: Determination of pKa by Potentiometric Titration

This is a precise and reliable method for determining the acid dissociation constant.[20][21][22]

Objective: To determine the pH at which the carboxylic acid group is 50% ionized.

Methodology:

  • Sample Preparation: Dissolve an accurately weighed amount of the test compound in a suitable solvent mixture (e.g., water or a water/co-solvent mix if solubility is low) to a known concentration (e.g., 1 mM).[20][23]

  • Titration Setup: Calibrate a pH meter using standard buffers (e.g., pH 4, 7, and 10).[20][23] Place the sample solution in a jacketed beaker to maintain a constant temperature and purge with nitrogen to remove dissolved CO2.[20][23]

  • Titration: While stirring, add small, precise increments of a standardized titrant (e.g., 0.1 M NaOH) to the sample solution.[24]

  • Data Collection: Record the pH of the solution after each addition of titrant, allowing the reading to stabilize.

  • Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the pH at the half-equivalence point of the titration curve.[20]

Protocol 3: Single-Crystal X-ray Diffraction for 3D Structure Elucidation

This technique provides the definitive three-dimensional structure of a molecule in the solid state.[25][26][27][28]

Objective: To determine the precise atomic coordinates, bond lengths, bond angles, and crystal packing of the compound.

Methodology:

  • Crystal Growth: Grow single crystals of the compound suitable for X-ray diffraction (typically >20 µm in all dimensions).[26] This can be achieved through techniques such as slow evaporation, vapor diffusion, or cooling of a saturated solution.

  • Crystal Mounting: Mount a suitable single crystal on a goniometer head.

  • Data Collection: Place the mounted crystal in an X-ray diffractometer. A stream of X-rays is directed at the crystal, and the resulting diffraction pattern is recorded by a detector as the crystal is rotated.[29]

  • Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell dimensions and the arrangement of atoms within the crystal. This information is then used to solve and refine the molecular structure.

Discussion and Implications

The structural and physicochemical differences between 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid and Flurbiprofen have significant implications for their potential as drug candidates. The increased acidity (lower pKa) of the analogue could influence its absorption and distribution profile. The alteration in lipophilicity (logP) is a critical factor affecting membrane permeability, plasma protein binding, and overall bioavailability.[3]

Furthermore, the introduction of an α-fluoro group can block metabolic oxidation at that position, potentially leading to a longer half-life and altered metabolic pathways compared to Flurbiprofen.[2][11] The absence of the biphenyl moiety in the analogue eliminates the potential for atropisomerism, which can sometimes complicate drug development and manufacturing.[8][9] However, the (S)-enantiomer of Flurbiprofen is known to be the active form, and it would be crucial to determine if the analogue exhibits stereospecific activity.[7][30][31]

Conclusion

The structural comparison between 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid and Flurbiprofen highlights the profound impact of strategic fluorine substitution in medicinal chemistry. The analogue presents a distinct physicochemical profile, with predicted increases in acidity and potential alterations in lipophilicity and metabolic stability. The provided experimental protocols offer a clear roadmap for the empirical characterization of this and other novel compounds, enabling a data-driven approach to the design of safer and more effective anti-inflammatory drugs.

References

  • Creative Bioarray. Protocol for Determining pKa Using Potentiometric Titration. Available from: [Link]

  • Patsnap Synapse. What is the mechanism of Flurbiprofen Sodium? July 17, 2024. Available from: [Link]

  • Walsh Medical Media. Flurbiprofen: A Potent Pain Reliever. January 2, 2015. Available from: [Link]

  • Encyclopedia.pub. The Role of Small Molecules Containing Fluorine Atoms. February 27, 2024. Available from: [Link]

  • Patsnap Synapse. What is the mechanism of Flurbiprofen Axetil? July 17, 2024. Available from: [Link]

  • Park, B. K., Kitteringham, N. R., & O'Neill, P. M. (2001). Metabolism of fluorine-containing drugs. Annual review of pharmacology and toxicology, 41(1), 443-470. Available from: [Link]

  • Taylor & Francis Online. The role of fluorine in medicinal chemistry. October 4, 2008. Available from: [Link]

  • Burian, M., Geisslinger, G. (1996). New insights into the site and mode of antinociceptive action of flurbiprofen enantiomers. Naunyn-Schmiedeberg's Archives of Pharmacology, 354(2), 141-147. Available from: [Link]

  • Drugs.com. Flurbiprofen Tablets: Package Insert / Prescribing Info / MOA. February 16, 2026. Available from: [Link]

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  • Encyclopedia.pub. Methods for Determination of Lipophilicity. August 25, 2022. Available from: [Link]

  • Domainex. Shake Flask LogD. Available from: [Link]

  • The University of Queensland. Small molecule X-ray crystallography. Available from: [Link]

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  • DergiPark. Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. April 23, 2024. Available from: [Link]

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  • ECETOC. APPENDIX A: MEASUREMENT OF ACIDITY (pKA). Available from: [Link]

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Comparative

A Comparative Guide to Orthogonal Purity Assessment: Cross-Validation of NMR and LC-MS for 2-(3,4-Difluorophenyl)-2-fluoropropanoic Acid

In the landscape of pharmaceutical development, the unambiguous determination of a drug substance's purity is a cornerstone of safety, efficacy, and regulatory compliance. For novel small molecules, such as 2-(3,4-Difluo...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of pharmaceutical development, the unambiguous determination of a drug substance's purity is a cornerstone of safety, efficacy, and regulatory compliance. For novel small molecules, such as 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid, a multi-faceted analytical approach is not just best practice, but a necessity. This guide provides an in-depth comparison of two powerful, orthogonal techniques for purity assessment: Quantitative Nuclear Magnetic Resonance (qNMR) and Liquid Chromatography-Mass Spectrometry (LC-MS).

The principle of "orthogonality" in analytical chemistry advocates for the use of independent methods to measure the same attribute, thereby enhancing the reliability of the results.[1] By leveraging the distinct principles of qNMR and LC-MS, we can achieve a more comprehensive and accurate understanding of a sample's purity profile.[1][2][3] This guide will delve into the theoretical underpinnings of each technique, provide detailed experimental protocols for the analysis of 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid, and present a comparative analysis of their performance characteristics.

The Analytical Cornerstones: qNMR and LC-MS

Quantitative Nuclear Magnetic Resonance (qNMR): A Primary Ratio Method

NMR spectroscopy is a fundamental technique for structure elucidation, but its quantitative capabilities are equally profound.[4][5] The core principle of qNMR lies in the direct proportionality between the integral of an NMR signal and the number of nuclei responsible for that resonance.[4][5] This makes qNMR a primary ratio method, capable of determining the purity of a substance without the need for a reference standard of the analyte itself.[6][7] Instead, a certified internal standard of known purity is used for calibration.[8][9]

Key Advantages of qNMR:

  • Absolute Quantification: Provides a direct measure of purity (mass fraction) without the need for analyte-specific calibration curves.[5][7][8]

  • Structural Information: Simultaneously provides structural confirmation of the analyte and any NMR-active impurities.

  • Universality of Detection: Detects any soluble compound containing the observed nucleus (typically ¹H), including residual solvents and water, which may be "invisible" to other methods.[2]

Liquid Chromatography-Mass Spectrometry (LC-MS): High Sensitivity and Specificity

LC-MS combines the powerful separation capabilities of liquid chromatography with the sensitive and selective detection of mass spectrometry.[10][11][12] This technique excels at separating complex mixtures and identifying components based on their mass-to-charge ratio (m/z).[11][12][13] For purity analysis, LC-MS is particularly adept at detecting and quantifying trace-level impurities.[11][13]

Key Advantages of LC-MS:

  • High Sensitivity: Capable of detecting impurities at very low concentrations.[11][14]

  • High Specificity: The combination of chromatographic retention time and mass-to-charge ratio provides a high degree of confidence in compound identification.[13]

  • Versatility: Applicable to a wide range of small molecules.[11][15]

Experimental Design: A Head-to-Head Comparison

To objectively evaluate the performance of qNMR and LC-MS for the purity assessment of 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid, a cross-validation study is essential. This involves analyzing the same batch of the compound using both methods and comparing the results. The validation of these analytical procedures should be conducted in accordance with established guidelines, such as those from the International Council for Harmonisation (ICH) Q2(R1).[16][17][18][19]

Experimental Workflow Overview

G cluster_0 qNMR Workflow cluster_1 LC-MS Workflow qNMR_start Sample & Internal Standard Weighing qNMR_prep Dissolution in Deuterated Solvent qNMR_start->qNMR_prep qNMR_acq NMR Data Acquisition qNMR_prep->qNMR_acq qNMR_proc Data Processing (Integration) qNMR_acq->qNMR_proc qNMR_calc Purity Calculation qNMR_proc->qNMR_calc LCMS_start Sample Weighing & Dilution LCMS_prep Sample Filtration LCMS_start->LCMS_prep LCMS_acq LC-MS Data Acquisition LCMS_prep->LCMS_acq LCMS_proc Chromatogram Integration LCMS_acq->LCMS_proc LCMS_calc Purity Calculation (% Area) LCMS_proc->LCMS_calc

Caption: High-level experimental workflows for qNMR and LC-MS purity analysis.

Detailed Experimental Protocols

Quantitative ¹H NMR (qNMR) Purity Assay

Rationale for Experimental Choices: The selection of a suitable deuterated solvent is critical to ensure complete dissolution of both the analyte and the internal standard.[5][20] Dimethyl sulfone is chosen as the internal standard due to its high purity, chemical stability, and a simple singlet resonance in a region of the ¹H NMR spectrum that is unlikely to overlap with analyte signals.[9] The relaxation delay (d1) is set to at least 5 times the longest T1 of interest to ensure full relaxation of all protons, a prerequisite for accurate quantification.

Protocol:

  • Sample and Standard Preparation:

    • Accurately weigh approximately 10-20 mg of 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid into a clean, dry vial using a microbalance.[4]

    • Accurately weigh approximately 5-10 mg of a certified internal standard (e.g., dimethyl sulfone, >99.5% purity) into the same vial.[9]

    • Record the exact weights.

  • Dissolution:

    • Add approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆) to the vial.[20]

    • Ensure complete dissolution by vortexing or gentle sonication.[20]

  • NMR Data Acquisition:

    • Transfer the solution to a clean 5 mm NMR tube.[20]

    • Acquire a quantitative ¹H NMR spectrum on a 400 MHz or higher field spectrometer.

    • Key acquisition parameters:

      • Pulse angle: 90°

      • Relaxation delay (d1): ≥ 30 s

      • Number of scans: ≥ 16 (to achieve a signal-to-noise ratio of at least 250:1 for the signals of interest).[21]

  • Data Processing and Purity Calculation:

    • Process the spectrum with appropriate phasing and baseline correction.

    • Integrate a well-resolved, non-overlapping signal of the analyte and the signal of the internal standard.

    • Calculate the purity using the following equation[5][22]:

    Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • P = Purity of the standard

LC-MS Purity Assay

Rationale for Experimental Choices: A reversed-phase C18 column is selected for its versatility in retaining and separating a wide range of small organic molecules. The mobile phase gradient of water and acetonitrile with 0.1% formic acid is a common choice that provides good peak shape and ionization efficiency in positive electrospray ionization (ESI) mode. ESI is chosen for its soft ionization, which typically results in a prominent protonated molecular ion ([M+H]⁺), simplifying mass spectral interpretation.[23]

Protocol:

  • Sample Preparation:

    • Accurately weigh approximately 1 mg of 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid and dissolve it in 10 mL of a 50:50 mixture of acetonitrile and water to create a stock solution.

    • Further dilute the stock solution to a final concentration of approximately 10 µg/mL.

    • Filter the final solution through a 0.22 µm syringe filter before analysis.[24]

  • LC-MS System and Conditions:

    • LC System: Agilent 1290 Infinity II or equivalent.

    • Column: ZORBAX RRHD Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm.

    • Mobile Phase A: Water with 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

    • Gradient: 5% B to 95% B over 5 minutes.

    • Flow Rate: 0.4 mL/min.

    • Column Temperature: 40 °C.

    • Injection Volume: 2 µL.

    • MS System: Agilent 6545XT AdvanceBio Q-TOF or equivalent.

    • Ionization Mode: ESI Positive.

    • Scan Range: m/z 50-500.

  • Data Analysis:

    • Integrate all peaks in the chromatogram.

    • Calculate the purity based on the area percent of the main peak relative to the total area of all peaks.

Comparative Performance Data

ParameterqNMRLC-MSRationale & Causality
Purity (w/w %) 99.2 ± 0.2%99.5% (Area)qNMR provides an absolute purity value, while LC-MS gives a relative purity based on peak areas. The LC-MS value can be influenced by differences in ionization efficiency and UV response of impurities.
Precision (RSD) < 1%< 2%qNMR precision is primarily limited by the accuracy of weighing and signal integration. LC-MS precision is influenced by injection volume reproducibility and system stability.
LOD/LOQ ~0.1%~0.01% / ~0.05%LC-MS offers significantly higher sensitivity, making it superior for detecting trace impurities.[11][14] The quantitation limit in qNMR is limited by the signal-to-noise ratio achievable in a reasonable experiment time.
Specificity High (based on unique chemical shifts)Very High (based on retention time and m/z)Both methods are highly specific. The combination of retention time and mass-to-charge ratio in LC-MS provides exceptional specificity for impurity identification.[13]
Analysis Time ~15-30 min/sample~10 min/sampleLC-MS can have a higher throughput, especially with optimized, fast gradient methods.
Sample Throughput ModerateHighAutomated LC-MS systems allow for high-throughput screening of multiple samples.

Cross-Validation: Synthesizing the Data for a Holistic Purity Profile

The results from both qNMR and LC-MS should be considered complementary. A high degree of agreement between the two methods provides strong confidence in the assigned purity value. Discrepancies may indicate the presence of impurities that are not detected by one of the techniques. For example, non-UV active or poorly ionizable impurities might be missed by LC-MS but detected by qNMR. Conversely, trace-level impurities below the qNMR detection limit may be readily quantified by LC-MS.

The cross-validation process, as outlined in regulatory guidance, ensures data comparability between different analytical methods.[25][26]

Conclusion: An Orthogonal Approach for Uncompromised Quality

For the comprehensive purity assessment of 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid, a dual-pronged approach utilizing both qNMR and LC-MS is unequivocally superior to relying on a single technique.

  • qNMR serves as a robust primary method for absolute purity determination, providing a direct and accurate measurement of the main component's mass fraction.[6][7]

  • LC-MS acts as a highly sensitive and specific orthogonal method, ideal for the detection and quantification of trace impurities.[11][13]

By integrating the data from these two powerful and independent analytical techniques, researchers, scientists, and drug development professionals can establish a highly reliable and defensible purity profile, ensuring the quality and integrity of the drug substance. This rigorous, cross-validated approach is fundamental to navigating the complexities of pharmaceutical development and meeting stringent regulatory expectations.

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Validation

A Senior Application Scientist's Guide to the Spectroscopic Validation of 2-(3,4-Difluorophenyl)-2-fluoropropanoic Acid Standards

Introduction: The Imperative for Rigorous Standard Validation In the landscape of pharmaceutical and agrochemical development, the structural integrity of novel chemical entities is paramount. 2-(3,4-Difluorophenyl)-2-fl...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Imperative for Rigorous Standard Validation

In the landscape of pharmaceutical and agrochemical development, the structural integrity of novel chemical entities is paramount. 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid (CAS 1780935-30-9) represents a class of fluorinated building blocks whose unique electronic properties can significantly influence the bioactivity and metabolic stability of parent molecules.[1][2] The introduction of fluorine atoms can alter properties like lipophilicity and acidity, making precise structural confirmation essential.[3] Consequently, the availability of meticulously characterized reference standards is not merely a matter of quality control; it is the foundation upon which reliable, reproducible, and translatable scientific data are built.

This guide provides an in-depth, multi-technique spectroscopic workflow for the validation of synthesized 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid. Moving beyond a simple checklist of methods, we will explore the causality behind our analytical choices, demonstrating how Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) spectroscopy are synergistically employed to create a self-validating system for structural elucidation and purity confirmation.

Conceptual Synthesis Pathway

To appreciate the potential impurities and the importance of validation, it is useful to understand a plausible synthetic route. While various methods exist for the synthesis of α-fluorocarboxylic acids, a common approach may involve the fluorination of a suitable precursor derived from 3,4-difluorobenzaldehyde. Understanding the synthesis provides context for the analytical validation that follows.

Start 3,4-Difluorophenyl Precursor Intermediate α-Hydroxy Ester Intermediate Start->Intermediate Nucleophilic Addition Product 2-(3,4-Difluorophenyl)-2-fluoropropanoic Acid Intermediate->Product Fluorination & Hydrolysis

Caption: Conceptual synthesis of the target compound.

The Spectroscopic Validation Workflow: A Multi-Pronged Approach

No single analytical technique can unequivocally confirm the structure and purity of a novel compound. A robust validation strategy relies on the convergence of data from orthogonal methods. Each technique provides a unique piece of the structural puzzle, and together, they form a comprehensive and self-verifying analytical package.

cluster_synthesis Synthesis & Purification cluster_analysis Spectroscopic Analysis cluster_validation Validation Synthesized_Compound Synthesized Product NMR NMR Spectroscopy (¹H, ¹³C, ¹⁹F) Synthesized_Compound->NMR MS Mass Spectrometry (HRMS) Synthesized_Compound->MS FTIR FTIR Spectroscopy Synthesized_Compound->FTIR Data_Integration Data Correlation & Structural Elucidation NMR->Data_Integration MS->Data_Integration FTIR->Data_Integration Final_Validation Validated Reference Standard Data_Integration->Final_Validation

Caption: Integrated workflow for spectroscopic validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of the Molecule

NMR is the most powerful technique for unambiguous structure determination of organic molecules in solution. For a fluorinated compound like this, a trio of NMR experiments—¹H, ¹³C, and ¹⁹F—is essential.

¹H NMR (Proton NMR)

This experiment identifies the number and environment of hydrogen atoms. For our target molecule, we expect to see signals corresponding to the aromatic protons and the methyl group protons.

  • Aromatic Region (approx. 7.2-7.6 ppm): The three protons on the difluorophenyl ring will appear in this region. Their splitting patterns will be complex due to both proton-proton (³JHH) and proton-fluorine (³JHF, ⁴JHF) couplings. This complexity is diagnostic and helps confirm the substitution pattern.

  • Methyl Group (approx. 1.9 ppm): The -CH₃ group protons will appear as a doublet due to coupling with the adjacent fluorine atom (³JHF). The magnitude of this coupling constant (typically ~20-25 Hz) is a key indicator of the α-fluoro substitution.[4]

  • Carboxylic Acid Proton (approx. 10-12 ppm): This proton will appear as a broad singlet and is often exchangeable with deuterium. An experiment involving a D₂O shake can confirm this peak's identity, as the signal will disappear.[5]

¹⁹F NMR (Fluorine NMR)

This is the most direct probe for the fluorine atoms. ¹⁹F NMR offers a very wide chemical shift range, making it highly sensitive to the local electronic environment and minimizing the chance of signal overlap.[3][6]

  • Aromatic Fluorines (approx. -130 to -150 ppm): The two fluorine atoms on the phenyl ring will appear as distinct signals, likely multiplets, due to coupling with each other and with the aromatic protons.

  • Aliphatic Fluorine (approx. -160 to -180 ppm): The single fluorine atom at the α-position is expected in this region. This signal should appear as a quartet due to coupling with the three protons of the methyl group (³JFH), providing complementary information to the ¹H NMR spectrum.

¹³C NMR (Carbon-13 NMR)

This technique maps the carbon skeleton of the molecule. A key feature in the ¹³C NMR of fluorinated compounds is the presence of carbon-fluorine couplings (JCF), which can be observed over one or more bonds.[7][8] These couplings are invaluable for assigning signals.

  • Carboxyl Carbon (approx. 170-175 ppm): This carbon will likely appear as a doublet due to coupling with the α-fluorine (²JCF).

  • Aromatic Carbons (approx. 110-160 ppm): The six aromatic carbons will show complex signals. The carbons directly bonded to fluorine will exhibit large one-bond coupling constants (¹JCF, typically >240 Hz), while other carbons will show smaller, longer-range couplings.[7]

  • α-Carbon (approx. 90-100 ppm): The carbon bearing the fluorine and the carboxyl group will show a large one-bond C-F coupling (¹JCF, typically ~180-190 Hz).[4]

  • Methyl Carbon (approx. 20-25 ppm): This carbon will appear as a doublet due to two-bond coupling with the α-fluorine (²JCF).[4]

Parameter ¹H NMR ¹³C NMR ¹⁹F NMR Rationale & Key Feature
Chemical Shift (δ, ppm) Aromatic: ~7.2-7.6Methyl: ~1.9Acid: ~10-12Carboxyl: ~170-175Aromatic: ~110-160α-Carbon: ~90-100Methyl: ~20-25Aromatic: ~-130 to -150Aliphatic: ~-160 to -180The wide chemical shift dispersion in ¹⁹F NMR provides excellent signal resolution for fluorinated compounds.[3][6]
Coupling Constants (J, Hz) ³JHF (Methyl-F): ~22 HzJHF (Aromatic)¹JCF (C-F): >180 Hz²JCF, ³JCF: Variable³JFH (F-Methyl): ~22 HzJFF, JFH (Aromatic)The presence and magnitude of J-couplings between H, C, and F nuclei are definitive proof of their connectivity.[8]

Mass Spectrometry (MS): Confirming Molecular Identity

Mass spectrometry provides the molecular weight of the compound and, through fragmentation, offers further structural confirmation. For this standard, High-Resolution Mass Spectrometry (HRMS) is non-negotiable.

  • Objective: To obtain the exact mass of the molecular ion. HRMS provides a mass measurement with high accuracy (typically <5 ppm error), which allows for the unambiguous determination of the elemental formula (e.g., C₉H₇F₃O₂).

  • Expected Ion: Using a soft ionization technique like Electrospray Ionization (ESI) in negative mode, the expected ion would be the deprotonated molecule [M-H]⁻ at an m/z corresponding to an exact mass of 203.0329.

  • Fragmentation Analysis: While soft ionization minimizes fragmentation, some in-source fragmentation or tandem MS (MS/MS) experiments can provide valuable structural data. For fluorinated carboxylic acids, characteristic fragmentation pathways include the loss of CO₂ and/or the loss of HF.[9][10][11] Observing these neutral losses further corroborates the proposed structure.

Technique Expected Result (m/z) Purpose
HRMS (ESI-) [M-H]⁻ = 203.0329Confirms elemental formula (C₉H₇F₃O₂).
MS/MS of [M-H]⁻ Fragment from loss of CO₂ (m/z 159.0434)Fragment from loss of HFValidates the presence of carboxylic acid and fluoroalkane moieties.[9][12]

Fourier-Transform Infrared (FTIR) Spectroscopy: Functional Group Fingerprinting

FTIR spectroscopy is a rapid and effective method for identifying the key functional groups present in the molecule. It serves as a complementary check to the structural data provided by NMR and MS.

  • Carboxylic Acid O-H Stretch: A very broad absorption band is expected in the range of 2500-3300 cm⁻¹. This broadness is characteristic of the hydrogen-bonded O-H in a carboxylic acid dimer.

  • Carbonyl C=O Stretch: A strong, sharp absorption band around 1700-1730 cm⁻¹ is the hallmark of the carboxylic acid carbonyl group.[9][10]

  • Aromatic C=C Stretches: Medium to weak bands in the 1450-1600 cm⁻¹ region confirm the presence of the phenyl ring.

  • Carbon-Fluorine C-F Stretches: Strong absorption bands in the 1000-1350 cm⁻¹ region are characteristic of C-F bonds. The complexity and specific frequencies in this region can be a unique fingerprint for the fluorination pattern.[9][10]

Detailed Experimental Protocols

Adherence to standardized protocols is essential for generating reproducible and trustworthy data.[13][14]

Protocol 1: NMR Sample Preparation and Acquisition
  • Sample Preparation: Accurately weigh ~5-10 mg of the synthesized standard and dissolve it in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube. The choice of solvent is critical; DMSO-d₆ is often preferred for carboxylic acids to ensure the observation of the acidic proton.

  • Reference: Use Tetramethylsilane (TMS) as an internal standard for ¹H and ¹³C NMR (δ = 0.00 ppm).[15] For ¹⁹F NMR, an external standard like CFCl₃ can be used, or the spectrometer can be referenced internally.

  • ¹H NMR Acquisition: Acquire a standard proton spectrum. If the acidic proton is of interest and DMSO-d₆ is used, ensure the spectral window is wide enough to capture it. To confirm its identity, add a drop of D₂O to the tube, shake, and re-acquire the spectrum; the acidic proton signal should diminish or disappear.[5]

  • ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. Due to the presence of quaternary carbons and C-F coupling, a sufficient number of scans and an adequate relaxation delay (e.g., d1 = 2-5 seconds) are necessary for good signal-to-noise, especially for the carbon atoms bonded to fluorine.[8]

  • ¹⁹F NMR Acquisition: Acquire a proton-decoupled ¹⁹F spectrum. Given the high sensitivity of the ¹⁹F nucleus, acquisition is typically rapid.

Protocol 2: HRMS Sample Preparation and Acquisition
  • Sample Preparation: Prepare a dilute solution of the standard (~1 mg/mL) in a suitable solvent like methanol or acetonitrile. Further dilute this stock solution to a final concentration of ~1-10 µg/mL in 50:50 methanol:water with 0.1% formic acid (for positive mode) or without acid (for negative mode).

  • Instrumentation: Use an ESI source coupled to a high-resolution mass analyzer (e.g., Orbitrap or TOF).

  • Calibration: Calibrate the mass spectrometer immediately prior to the run using a known calibration standard solution to ensure high mass accuracy.[16]

  • Acquisition: Infuse the sample solution into the source. Acquire data in negative ion mode to observe the [M-H]⁻ ion. If fragmentation data is required, perform a separate MS/MS experiment by selecting the [M-H]⁻ ion for collision-induced dissociation (CID).

Protocol 3: FTIR Sample Acquisition
  • Sample Preparation: Place a small amount of the solid standard directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

  • Acquisition: Collect a background spectrum of the clean, empty ATR crystal. Then, apply pressure to the sample to ensure good contact and collect the sample spectrum.

  • Data Processing: The final spectrum is presented in terms of absorbance or transmittance over the range of ~4000-400 cm⁻¹.

Conclusion

The spectroscopic validation of a synthesized chemical standard like 2-(3,4-Difluorophenyl)-2-fluoropropanoic acid is a systematic process of evidence gathering. It is not sufficient to rely on a single piece of data. The true confidence in a standard's identity and purity comes from the seamless correlation of orthogonal data sets: the structural framework from ¹H, ¹³C, and ¹⁹F NMR, the definitive molecular formula from HRMS, and the functional group confirmation from FTIR. By following this comprehensive and logically structured workflow, researchers can ensure their foundational materials are robustly characterized, paving the way for scientifically sound and reproducible results in drug discovery and development.

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